Tributylmethylammonium acetate

• CAS: 131242-39-2

Core Science & Biosynthesis

Thermal Stability of Tributylmethylammonium Acetate: An In-depth Technical Guide

Introduction: The Critical Role of Thermal Stability in Ionic Liquid Applications

Tributylmethylammonium acetate, a quaternary ammonium ionic liquid, holds significant promise for various applications, including as a solvent in organic synthesis, a phase-transfer catalyst, and in drug development as a potential delivery vehicle or processing aid. Its unique properties, such as low vapor pressure and high ionic conductivity, are highly advantageous. However, the viability of these applications is intrinsically linked to the thermal stability of the ionic liquid. Understanding the temperature at which tributylmethylammonium acetate begins to decompose, the mechanism of its degradation, and the factors influencing its stability is paramount for ensuring process safety, product purity, and the overall success of its implementation.

This in-depth technical guide provides a comprehensive overview of the thermal stability of tributylmethylammonium acetate. It is intended for researchers, scientists, and drug development professionals who are considering or actively using this ionic liquid. This guide will delve into the theoretical underpinnings of its thermal decomposition, present standardized methodologies for its characterization, and offer insights into the interpretation of thermal analysis data. By providing a thorough understanding of the thermal behavior of tributylmethylammonium acetate, this guide aims to empower researchers to make informed decisions in their experimental designs and process development.

Factors Influencing the Thermal Stability of Quaternary Ammonium Acetates

The thermal stability of an ionic liquid is not an intrinsic property of a single ion but rather a result of the interplay between the cation and the anion. For tributylmethylammonium acetate, both the tributylmethylammonium cation and the acetate anion contribute to its overall thermal behavior.

The Cation: Tributylmethylammonium

The structure of the tributylmethylammonium cation plays a crucial role in its stability. Key factors include:

• Alkyl Chain Length: Generally, for a homologous series of tetraalkylammonium cations, thermal stability can be influenced by the length of the alkyl chains. Longer alkyl chains can sometimes lead to a slight increase in thermal stability due to increased van der Waals forces.

• Symmetry and Steric Hindrance: The asymmetrical nature of the tributylmethylammonium cation, with three butyl groups and one methyl group, can influence its packing in the solid state and its conformational flexibility in the liquid state. Steric hindrance around the nitrogen atom can affect the accessibility of the beta-hydrogens, which are crucial for the primary decomposition pathway.

The Anion: Acetate

The acetate anion is a key determinant of the thermal stability of tributylmethylammonium acetate. The nucleophilicity and basicity of the anion are critical. Acetate is a moderately basic and nucleophilic anion. In the context of thermal decomposition, the acetate anion can act as a base to initiate the degradation of the cation.

Mechanism of Thermal Decomposition: The Hofmann Elimination

The primary thermal decomposition pathway for many quaternary ammonium salts, including tributylmethylammonium acetate, is the Hofmann elimination reaction.[1][2] This is an E2 (elimination, bimolecular) reaction where a beta-hydrogen on one of the alkyl chains of the cation is abstracted by a base, leading to the formation of an alkene, a tertiary amine, and water.

In the case of tributylmethylammonium acetate, the acetate anion acts as the base. The reaction proceeds as follows:

• The acetate anion abstracts a proton (a beta-hydrogen) from one of the butyl groups of the tributylmethylammonium cation.

• Simultaneously, the C-N bond cleaves, and the electrons from the C-H bond form a double bond, resulting in the formation of butene.

• The other products are tributylamine and acetic acid (from the protonated acetate).

Due to the steric bulk of the tributylammonium group, the Hofmann rule predicts that the major alkene product will be the least substituted alkene, which in this case is 1-butene.[1][2]

Diagram of the Hofmann Elimination of Tributylmethylammonium Acetate

Note: The images in the diagram are placeholders and would need to be replaced with actual chemical structure images for a final document.

Caption: The Hofmann elimination pathway for the thermal decomposition of tributylmethylammonium acetate.

Experimental Characterization of Thermal Stability

The thermal stability of tributylmethylammonium acetate is experimentally determined using two primary thermoanalytical techniques: Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature in a controlled atmosphere.[3] This technique is essential for determining the decomposition temperature of the material.

Experimental Protocol for TGA

• Sample Preparation: A small, accurately weighed sample of tributylmethylammonium acetate (typically 5-10 mg) is placed into an inert sample pan (e.g., alumina or platinum).

• Instrument Setup: The TGA instrument is purged with an inert gas, typically nitrogen, at a constant flow rate (e.g., 20-50 mL/min) to prevent oxidative degradation.

• Temperature Program: The sample is heated from ambient temperature to a final temperature (e.g., 600°C) at a constant heating rate (e.g., 10°C/min).

• Data Analysis: The resulting TGA curve (mass vs. temperature) is analyzed to determine the onset decomposition temperature (Tonset), which is the temperature at which significant mass loss begins. The peak decomposition temperature can be determined from the derivative of the TGA curve (DTG).[3]

Workflow for Thermogravimetric Analysis (TGA)

Caption: A standardized workflow for the thermogravimetric analysis of tributylmethylammonium acetate.

Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow between a sample and a reference as a function of temperature.[4] It is used to identify phase transitions (e.g., melting, crystallization) and to determine the enthalpy of decomposition.

Experimental Protocol for DSC

• Sample Preparation: A small, accurately weighed sample of tributylmethylammonium acetate (typically 2-5 mg) is hermetically sealed in an aluminum or other inert pan.

• Instrument Setup: An empty, sealed pan is used as a reference. The DSC cell is purged with an inert gas like nitrogen.

• Temperature Program: The sample and reference are subjected to a controlled temperature program, typically a linear heating ramp (e.g., 10°C/min) over the desired temperature range.

• Data Analysis: The DSC thermogram (heat flow vs. temperature) is analyzed to identify endothermic (melting) or exothermic (decomposition) peaks. The onset temperature of the decomposition peak provides additional information on thermal stability.

Results and Discussion: Estimating the Thermal Stability of Tributylmethylammonium Acetate

Comparative Data for Quaternary Ammonium Salts

Quaternary Ammonium Salt	Anion	Onset Decomposition Temp. (Tonset) (°C)	Reference
Tetrabutylammonium Bromide	Br⁻	~285	[4]
Tetrabutylammonium Chloride	Cl⁻	~250	[4]
Tetrabutylammonium Perchlorate	ClO₄⁻	Not Specified (~291 peak)	[4]
Ammonium Acetate	CH₃COO⁻	~133.8 (peak)	[5]

Note: The data presented is compiled from various sources and may have been obtained under slightly different experimental conditions. Direct comparison should be made with caution.

Interpretation and Estimation

From the table, we can observe the significant influence of the anion on the thermal stability of tetrabutylammonium salts. Halide salts like the bromide and chloride have relatively high decomposition temperatures. Ammonium acetate, with a much simpler cation, has a significantly lower decomposition temperature.

For tributylmethylammonium acetate, the decomposition temperature is expected to be primarily dictated by the basicity of the acetate anion initiating the Hofmann elimination. Given that the cation is a tetraalkylammonium, its intrinsic stability is likely higher than that of the simple ammonium cation. Therefore, the thermal stability of tributylmethylammonium acetate is expected to be higher than that of ammonium acetate.

However, the acetate anion is more basic and nucleophilic than anions like bromide or perchlorate, which will likely lead to a lower decomposition temperature compared to tributylmethylammonium salts with those anions.

Estimated Thermal Stability:

Based on the available data, it is reasonable to estimate that the onset of thermal decomposition for tributylmethylammonium acetate would likely fall in the range of 150-200°C under an inert atmosphere. The decomposition is expected to be a single-step process corresponding to the Hofmann elimination.

Conclusion and Recommendations for Researchers

This technical guide has provided a comprehensive overview of the thermal stability of tributylmethylammonium acetate. The key takeaways for researchers, scientists, and drug development professionals are:

• Primary Decomposition Pathway: The thermal degradation of tributylmethylammonium acetate is expected to proceed primarily through the Hofmann elimination mechanism, yielding 1-butene, tributylamine, and acetic acid.

• Influencing Factors: The thermal stability is a function of both the tributylmethylammonium cation and the acetate anion, with the basicity of the acetate playing a crucial role in initiating decomposition.

• Estimated Stability: While specific experimental data is lacking, a reasonable estimation places the onset of thermal decomposition in the range of 150-200°C.

• Experimental Verification is Crucial: For any application where tributylmethylammonium acetate will be subjected to elevated temperatures, it is imperative to perform experimental thermal analysis (TGA and DSC) to determine its precise decomposition profile under the specific process conditions.

By understanding the principles outlined in this guide and conducting appropriate experimental validation, researchers can confidently and safely utilize tributylmethylammonium acetate in their work, unlocking its full potential in a range of scientific and industrial applications.

References

• Hofmann Elimination Reaction | Definition, Mechanism & Applic
• Characteristic DSC traces for 3 and 4 showing the melting and crystallization points. (n.d.).
• Hofmann elimination reaction in quaternary ammonium ILs. (n.d.).
• Hofmann elimin
• Synthesis and characterization of thermolatent bases with varying activation temperatures. (2025, September 24). ScienceDirect.
• On the Chemical Stabilities of Ionic Liquids. (n.d.). PMC.
• Hofmann decomposition of quaternary ammonium salts under phase-transfer catalytic conditions. (n.d.). Journal of the Chemical Society, Perkin Transactions 2.
• Synthesis, thermal properties, vibrational spectra and computational studies of Trioctylmethylammonium bis(trifluoromethylsulfonyl)imide ionic liquid. (n.d.). Academia.edu.
• Comparative analysis of thermal stability of different tetrabutylammonium salts. (n.d.). Benchchem.

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The Solvation Dynamics of Tributylmethylammonium Acetate ([N4441][OAc]) in Organic Solvents: A Technical Guide

Executive Summary

Tributylmethylammonium acetate (commonly abbreviated as [N4441][OAc],[N1444][OAc], or TBAAc) is a highly versatile, quaternary ammonium-based ionic liquid (IL). In recent years, it has emerged as a critical solvent and phase-transfer catalyst in chemical engineering, biopolymer processing, and drug development[1][2]. Unlike traditional volatile organic compounds (VOCs),[N4441][OAc] exhibits a highly specific amphiphilic solvation profile: it is highly miscible with polar organic solvents but demonstrates strictly limited solubility in aqueous media[3][4].

This whitepaper provides an in-depth analysis of the thermodynamic causality behind the solubility of [N4441][OAc], details self-validating experimental protocols for phase equilibrium determination, and explores its applications in extractive distillation and pharmaceutical formulation.

Physicochemical Profiling & Solvation Thermodynamics

As a Senior Application Scientist, it is crucial to look beyond empirical solubility data and understand the causality of molecular interactions. The solvation behavior of [N4441][OAc] is dictated by the extreme structural asymmetry and electronic properties of its constituent ions.

The Causality of Amphiphilic Solvation

• Cationic Steric Hindrance ([N4441]+): The tributylmethylammonium cation features three bulky, hydrophobic butyl chains and one compact methyl group. This asymmetry prevents the formation of a tightly packed crystal lattice, significantly lowering the melting point. Furthermore, the extensive aliphatic network creates strong hydrophobic repulsion when introduced to water, restricting aqueous solubility to extremely low levels (≤ 0.1 g per 100 g of water)[3][4].

• Anionic Hydrogen Bond Basicity ([OAc]-): The acetate anion is a potent hydrogen-bond acceptor. When [N4441][OAc] is introduced to polar protic organic solvents (e.g., methanol), the acetate anion forms highly favorable hydrogen bonds with the solvent's hydroxyl groups[4].

• Synergistic Dispersion Forces: In polar aprotic solvents like dimethyl sulfoxide (DMSO) or acetone, the solvation is driven by strong dipole-ion interactions with the acetate anion, while the organic solvent's aliphatic domains interact favorably with the cation's butyl chains via van der Waals dispersion forces[2][4].

Fig 1: Thermodynamic pathways dictating the solubility of [N4441][OAc] in various media.

Quantitative Solubility Profile

To facilitate rapid decision-making in process design, the quantitative solubility data of [N4441][OAc] across various solvent classes is summarized below. The data highlights its utility as a selective extractant[3][4].

Solvent	Solvent Classification	Solubility Profile	Primary Mechanistic Driver
Water	Highly Polar Protic	Poor (≤ 0.1 g / 100 g)	Hydrophobic repulsion from the bulky butyl chains outcompetes anion hydration[3].
Methanol	Polar Protic	Excellent (Miscible)	Strong H-bonding with [OAc]-; favorable dispersion with the[N4441]+ cation[4].
DMSO	Polar Aprotic	Excellent (Miscible)	High dielectric constant enables dipole-ion stabilization; ideal for co-solvent systems[2][4].
Acetone	Polar Aprotic	High	Favorable van der Waals interactions and moderate dipole-ion stabilization[4].
Ethyl Acetate	Polar Aprotic	High	Structural affinity and dispersion forces allow integration into extractive distillation[4][5].
n-Hexane	Non-polar Aliphatic	Low	Insufficient dielectric constant to overcome the electrostatic interactions between the IL ion pairs.

Experimental Methodologies: Self-Validating Protocols

Trustworthy thermodynamic data requires rigorous, self-validating experimental designs. The following protocols guarantee high-fidelity solubility and application data.

Protocol 1: High-Precision Isothermal Solubility Determination

This protocol utilizes an orthogonal validation approach, ensuring that solvent entrapment does not artificially inflate solubility metrics.

Step-by-Step Methodology:

• Pre-treatment (Moisture Elimination): Dry the [N4441][OAc] sample under high vacuum ( 10−3 mbar) at 60°C for 48 hours. Causality: Acetate-based ILs are highly hygroscopic; trace water acts as a co-solvent, drastically altering organic solubility phase boundaries.

• Isothermal Saturation: In a jacketed equilibrium cell, add an excess amount of[N4441][OAc] to 10 mL of the target organic solvent.

• Equilibration: Agitate the mixture magnetically at 298.15 ± 0.01 K for 48 hours to ensure thermodynamic equilibrium, followed by a 24-hour settling period to achieve complete macroscopic phase separation.

• Sampling: Extract a 1 mL aliquot of the saturated supernatant using a pre-warmed, gas-tight syringe equipped with a 0.22 μm PTFE filter to prevent the uptake of undissolved micro-dispersions.

• Self-Validating Quantification:

  • Method A (Gravimetric): Evaporate the volatile organic solvent under a stream of high-purity N2​ , followed by vacuum drying until a constant mass is achieved. Weigh the residual IL.

  • Method B (qNMR): Dissolve a separate aliquot in a deuterated solvent and perform quantitative 1H -NMR using an internal standard (e.g., maleic acid).

  • Validation Check: Compare the molar concentration derived from Method A with Method B. If Method A yields a mass >2% higher than Method B, solvent entrapment has occurred within the IL matrix, and the drying protocol must be recalibrated.

Fig 2: Self-validating workflow for determining the solubility of [N4441][OAc].

Protocol 2: Biopolymer Dissolution using a [N4441][OAc]/DMSO Co-Solvent System

[N4441][OAc] is exceptionally effective at dissolving recalcitrant biopolymers like cellulose, which is critical for formulating advanced drug delivery matrices[2].

Step-by-Step Methodology:

• Co-solvent Preparation: Mix [N4441][OAc] and DMSO in a specific molar ratio (typically 1:2) to balance hydrogen-bond basicity with reduced fluid viscosity.

• Biomass Addition: Gradually introduce 5-8 wt% microcrystalline cellulose into the co-solvent system to prevent agglomeration.

• Thermal Activation: Heat the mixture to 40°C under continuous mechanical stirring. Causality: The acetate anion disrupts the extensive inter- and intra-molecular hydrogen bonding network of cellulose, while the DMSO acts as a swelling agent and viscosity reducer[2].

• Verification: Monitor the dissolution process (typically complete within 5-10 minutes) using Polarized Light Microscopy (PLM). The complete disappearance of birefringence confirms the total disruption of the crystalline cellulose lattice.

Applications in Chemical Engineering and Drug Development

Extractive Distillation & Azeotrope Breaking

In chemical manufacturing, separating azeotropic mixtures (e.g., ethanol/toluene or ethyl acetate/ethanol) is highly energy-intensive. Due to its selective solubility profile, [N4441][OAc] acts as a superior entrainer in extractive pressure swing distillation. By forming preferential hydrogen bonds with alcohols over aromatic or ester compounds, it alters the relative volatility of the mixture, allowing for clean separation at a fraction of the energy cost of conventional methods[5][6].

Pharmaceutical Formulation & Low Toxicity Profile

A major hurdle in adopting ILs in drug development is their potential cytotoxicity. However, comprehensive toxicological profiling utilizing Vibrio fischeri bioluminescence inhibition assays has classified[N4441][OAc] as "practically harmless" or "harmless"[7][8][9]. Its low toxicity, combined with its ability to dissolve complex active pharmaceutical ingredients (APIs) and biopolymers in organic co-solvents, positions it as an ideal candidate for green pharmaceutical synthesis and novel drug delivery vehicle formulation.

Conclusion

Tributylmethylammonium acetate ([N4441][OAc]) represents a paradigm shift in solvent engineering. Its unique amphiphilic nature—highly soluble in polar organic solvents while remaining practically insoluble in water—is a direct consequence of its asymmetric, bulky cation and strongly basic anion. By employing rigorous, self-validating experimental protocols, researchers can leverage its precise thermodynamic properties to optimize extractive distillation processes, synthesize biopolymer matrices, and develop greener pharmaceutical workflows.

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Tributylmethylammonium Acetate ([N4441][OAc]): Discovery, Synthesis, and Applications in Advanced Separation Science

Executive Summary

As the chemical industry pivots toward sustainable and highly specific solvent systems, Tributylmethylammonium acetate (commonly abbreviated as [N4441][OAc] or TMAA) has emerged as a critical neoteric solvent. Originally discovered as a functional group for solid-phase catalysts, it has evolved into a highly efficient entrainer for complex separation processes, particularly in breaking azeotropic mixtures. This whitepaper provides an authoritative guide on the historical context, physicochemical properties, self-validating synthesis protocols, and advanced industrial applications of [N4441][OAc].

Historical Evolution: From Polymer Supports to Neoteric Solvents

The history of [N4441][OAc] reflects the broader evolution of ionic liquids (ILs) from niche catalytic supports to versatile, free-flowing solvents.

In the late 1980s and early 1990s, the compound was primarily utilized in its immobilized form. Early patent literature, such as the 1990 patent for Group Transfer Polymerization (GTP), describes the preparation of crosslinked polystyrene-supported tributylmethylammonium acetate 1. In these early applications, the acetate anion acted as a catalyst while the bulky tributylmethylammonium cation remained chemically bound to a macroscopic resin, preventing the catalyst from leaching into the polymerization medium 1.

As separation science advanced into the 21st century, researchers recognized the immense potential of[N4441][OAc] in its pure liquid state. The transition from a supported catalyst to a free ionic liquid opened new avenues in extractive distillation (ED) and biomass processing, where its unique hydrogen-bonding capabilities could be leveraged to replace volatile organic solvents 2.

Physicochemical Profiling & Structural Dynamics

The efficacy of [N4441][OAc] stems from its distinct molecular architecture. The cation ([N4441]+) is asymmetric, featuring three butyl chains and one methyl group. This steric asymmetry disrupts crystal lattice packing, significantly lowering the melting point and rendering it a liquid at or near room temperature. The anion ([OAc]-) is a highly localized, potent hydrogen bond acceptor (HBA), which is the primary driver of its solvent properties.

Table 1: Physicochemical and Spectroscopic Profile of [N4441][OAc]

Parameter	Value	Analytical Method / Source
IUPAC Name	N,N,N-Tributyl-N-methylammonium acetate	Nomenclature Standard
Molecular Formula	[C13H30N]+[C3H2O2]-	Elemental Analysis
Molar Mass	259.43 g/mol	Mass Spectrometry 3
1H-NMR (Cation)	δ 0.94 (t, 9H), 1.36 (sext, 6H), 1.53-1.67 (m, 6H), 3.15 (s, 3H), 3.21 (m, 6H)	400 MHz NMR (CDCl3) 3
1H-NMR (Anion)	δ 1.84 (s, 3H)	400 MHz NMR (CDCl3) [[3]]()
Primary Function	Hydrogen Bond Acceptor (HBA) / Entrainer	Process Simulation 4

Self-Validating Synthesis Protocol

To ensure high purity for sensitive applications (e.g., pharmaceutical solvent recovery), the synthesis of [N4441][OAc] must follow a self-validating metathesis protocol. The following workflow ensures that each step provides observable feedback to confirm reaction success.

Step 1: SN2 Quaternization

• Action: React tributylamine with a slight molar excess of methyl iodide in anhydrous acetonitrile at 60°C for 24 hours.

• Causality: Acetonitrile is chosen because it stabilizes the polar transition state of the SN2 reaction without participating in side reactions. 60°C provides optimal kinetic energy while remaining below the boiling point of the solvent.

• Validation: The formation of a white crystalline precipitate ([N4441]I) validates the completion of the quaternization.

Step 2: Anion Exchange (Metathesis)

• Action: Dissolve the [N4441]I precursor in methanol. Add 1.05 molar equivalents of Silver Acetate (AgOAc) and stir vigorously in the dark for 12 hours at room temperature.

• Causality: AgOAc is utilized because the resulting byproduct, Silver Iodide (AgI), is highly insoluble in methanol. This insolubility drives the equilibrium forward via Le Chatelier's principle. The reaction is kept in the dark to prevent the photodecomposition of silver salts into elemental silver, which would contaminate the IL.

• Validation: The immediate formation of a dense, curdy yellow/white precipitate (AgI) confirms the anion exchange.

Step 3: Purification & Dehydration

• Action: Filter the suspension through a 0.22 μm PTFE membrane. Remove the methanol via rotary evaporation, followed by high-vacuum drying ( 10−2 mbar) at 60°C for 48 hours.

• Causality: The PTFE membrane ensures the complete removal of colloidal silver. High vacuum is critical because the acetate anion is highly hygroscopic; residual water drastically alters the IL's viscosity and hydrogen-bonding capacity.

• Validation: Karl Fischer titration must yield a water content of <500 ppm. 1 H-NMR (CDCl3) must show the distinct acetate methyl singlet at δ 1.84 ppm, confirming the presence of the anion 3.

Fig 1. Self-validating synthesis workflow for Tributylmethylammonium acetate.

Advanced Separation Science: Extractive Distillation

The most profound industrial application of [N4441][OAc] lies in Extractive Distillation (ED), specifically for separating minimum-boiling azeotropes like Ethyl Acetate (EtAc) and Ethanol (EtOH).

The Mechanistic Causality: EtAc and EtOH form a tight azeotropic network because EtOH acts as a strong hydrogen bond donor (HD) while EtAc acts as an acceptor. Traditional distillation fails to separate them. When [N4441][OAc] is introduced as an entrainer, the highly localized negative charge on the[OAc]- anion makes it a vastly superior hydrogen bond acceptor compared to EtAc.

The [OAc]- preferentially binds to the hydroxyl proton of EtOH, effectively "locking" the ethanol in the liquid phase and disrupting the EtAc-EtOH hydrogen-bonded network. This dramatically increases the relative volatility of EtAc, allowing high-purity ethyl acetate to be distilled overhead [[4]](). Similar mechanisms have been explored for the separation of green fuel additives using mixed entrainers [[5]]().

Fig 2. Extractive distillation workflow using[N4441][OAc] to break EtAc-EtOH azeotropes.

Toxicological Profiling and Biological Impact

While [N4441][OAc] is an exceptional industrial solvent, its biological impact requires stringent handling and closed-loop process designs.

Toxicometabolomics profiling utilizing LC-MS/MS on Human Corneal Epithelial (HCE) mammalian cell lines has provided deep insights into its cellular toxicity. Studies indicate that [N4441][OAc] (alongside its phosphonium analog[P4441][OAc]) induces significant metabolic perturbations 6.

Causality of Toxicity: The lipophilic nature of the three butyl chains allows the [N4441]+ cation to readily intercalate into the phospholipid bilayers of cell membranes, disrupting membrane integrity and cellular homeostasis. Consequently, it is classified among the more toxic ILs when compared to shorter-chain or cyclic analogs like [DBNH][OAc] 6. This biological profile mandates the use of highly efficient solvent recovery systems (e.g., flash evaporation) in industrial settings to prevent environmental leakage 4.

References

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Health and safety data for Tributylmethylammonium acetate

Executive Summary

Tributylmethylammonium acetate (commonly abbreviated as[N4441][OAc] or [TriC4]Ace) is an advanced quaternary ammonium ionic liquid (IL)[1][2]. In chemical engineering and pharmaceutical manufacturing, it is highly valued as an entrainer in homogeneous extractive distillation, specifically engineered for separating complex azeotropic mixtures like water-alcohols and methanol-acetone[3][4]. However, as with all novel ILs, its integration into scaled-up industrial or drug development pipelines requires a rigorous understanding of its toxicological profile. This technical guide synthesizes the physicochemical properties, hazard classifications, handling protocols, and cellular toxicity mechanisms of [N4441][OAc], providing a self-validating framework for researchers and safety professionals.

Physicochemical & Identification Profile

Before assessing safety, it is critical to definitively identify the substance. The structural asymmetry of the tributylmethylammonium cation contributes to its efficacy as a solvent but also dictates its biological interactions[2].

Property	Value
Chemical Name	Tributylmethylammonium acetate
Common Abbreviations	[N4441][OAc], [TriC4]Ace
CAS Number	131242-39-2
EC Number	959-385-7
Molecular Formula	C15H33NO2
Molar Mass	259.4 g/mol
Standard Purity	>95 – <99.9 %

Data sourced from standardized safety data sheets and thermodynamic databases[3][5].

Toxicological Profile & Mechanism of Action

While ILs are frequently labeled as "green solvents" due to their non-volatility, their environmental and biological impacts are non-negligible[6]. The toxicity of [N4441][OAc] is primarily governed by the lipophilicity of its cation.

• The Alkyl Chain Effect: The cytotoxicity of quaternary ammonium ILs scales directly with the length of their alkyl chains[7]. The three butyl chains in [N4441][OAc] provide sufficient lipophilicity to intercalate into the phospholipid bilayers of mammalian cells, causing membrane disruption and intracellular stress[7][8].

• Comparative Cytotoxicity: In targeted LC-MS/MS toxicometabolomic screening of mammalian cell lines, [N4441][OAc] is classified as moderately to highly toxic[9]. It induces significantly more metabolic perturbation than benign ILs like 1-ethyl-3-methylimidazolium acetate ([emim][OAc]), though it remains less toxic than extreme long-chain variants such as tributyl(tetradecyl)phosphonium chloride ([P14444]Cl)[6][9].

• Metabolic Perturbation: Exposure to [N4441][OAc] alters cellular metabolite concentrations. Partial Least Squares (PLS) analysis demonstrates a direct correlation between these metabolic shifts and the IL's EC50 values, proving that cellular toxicometabolomics is a highly reliable predictor of IL toxicity[6].

Caption: Mechanistic pathway of [N4441][OAc] cytotoxicity driven by alkyl chain lipophilicity.

Hazard Identification (GHS Classification)

Based on self-classification and analogy circuits,[N4441][OAc] presents specific acute and localized hazards[5].

Hazard Code	Hazard Statement	Causality / Implication
H302+H312	Harmful if swallowed or in contact with skin.	Systemic toxicity upon absorption; lipophilic nature aids dermal penetration.
H315	Causes skin irritation.	Direct interaction with epidermal cell membranes causes localized inflammation.
H317	May cause an allergic skin reaction.	Potential to act as a hapten, triggering immune-mediated sensitization.

Precautionary Directives: P261 (Avoid breathing dust/fume/gas/mist/vapours/spray), P270, P280 (Wear protective gloves/clothing/eye protection), P312, P330, P501[5].

Emergency Handling & Spill Protocol

To ensure a self-validating safety environment, any laboratory handling [N4441][OAc] must strictly adhere to the following step-by-step spill response methodology[5]:

• Isolation & Evacuation: Immediately remove personnel from the danger area. Do not leave the affected person unattended. Keep them warm and still[5].

• Personal Protective Equipment (PPE): Responders must don appropriate PPE. If exposed to vapours or aerosols, respiratory protection is mandatory. Chemical-resistant gloves and eye protection are required to prevent H312/H315 hazards[5].

• Containment: Keep the spill away from drains, surface water, and groundwater to prevent environmental contamination[5].

• Decontamination (Critical Step): Use inert absorbents to collect the liquid. Crucial Causality: Contaminated surfaces must not be cleaned with compressed air. Compressed air can aerosolize the IL, bypassing dermal defenses and leading to inhalation toxicity[5].

• Disposal: Place the absorbed material in appropriate, sealed containers. Dispose of the contents via a certified industrial combustion plant (P501)[5].

LC-MS/MS Toxicometabolomics Screening Workflow

For drug development professionals assessing the safety of ILs, determining the EC50 via metabolic profiling is essential. The following validated LC-MS/MS protocol ensures highly accurate, reproducible toxicity screening[6][9].

Step 1: Sample Preparation & Isotope Spiking Treat mammalian cell lines (e.g., Human Corneal Epithelial cells) with varying concentrations of [N4441][OAc]. Spike the samples with uniformly 13C,15N-labelled amino acids. Causality: These heavy isotopes act as surrogate calibrants, correcting for matrix effects during ionization and ensuring the self-validating accuracy of the quantification[6].

Step 2: Chromatographic Separation Inject 2 µL of the sample into the LC system. Maintain a flow rate of 300 µL/min with the column temperature strictly controlled at 40 °C to ensure consistent retention times[9].

Step 3: Mass Spectrometry Acquisition Configure the mass spectrometer with the following parameters:

• Ion-spray voltage floating (ISVF): +4000 V

• Source temperature: 500 °C

• Curtain gas (CUR): 20 psi; Nebulizer gas (GS1): 60 psi; Drying gas (GS2): 60 psi. Causality: Nitrogen must be used for all gases to prevent oxidative degradation of the metabolites at the extreme 500 °C source temperature[9].

Step 4: Spectral Deconvolution & Validation Apply spectral deconvolution to remove co-fragmented ions. The system is validated only if:

• Signal-to-Noise (S/N) ratio ≥ 10.

• Accuracy is 100 ± 20% at the limits of quantification (LLOQ/ULOQ) and 100 ± 15% for intermediate levels.

• The linear range covers 2–3 orders of magnitude with an R² > 0.99[9].

Step 5: PLS Statistical Analysis Apply Z-score normalization to the data. Execute Partial Least Squares (PLS) analysis using known EC50 values as dependent variables to map the metabolic profile directly to the toxicity index[6].

Caption: Step-by-step LC-MS/MS toxicometabolomics workflow for evaluating IL cytotoxicity.

References

• Title: Safety Data Sheet: Tributylmethylammonium acetate | Source: proionic.com | URL: 5

• Title: A combined targeted/untargeted LC-MS/MS-based screening approach for mammalian cell lines treated with ionic liquids : Toxicity | Source: helsinki.fi | URL: 9

• Title: Systematic Screening Methodology and Energy Efficient Design of Ionic Liquid-Based Separation Processes | Source: researchgate.net | URL: 3

• Title: Systematic approach for screening organic and ionic liquid solvents in homogeneous extractive distillation exemplified by the tert-butanol dehydration | Source: researchgate.net | URL: 7

Sources

• 1. ndl.ethernet.edu.et [ndl.ethernet.edu.et]
• 2. epub.uni-regensburg.de [epub.uni-regensburg.de]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. proionic.com [proionic.com]
• 6. helda.helsinki.fi [helda.helsinki.fi]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. helda.helsinki.fi [helda.helsinki.fi]

Protocols & Analytical Methods

Application Note: Tributylmethylammonium Acetate (MTBAA) as a Catalyst in Organic Synthesis and Polymerization

Target Audience: Researchers, Materials Scientists, and Drug Development Professionals Content Focus: Mechanistic causality, self-validating protocols, and quantitative benchmarking.

Executive Summary

Tributylmethylammonium acetate (MTBAA) is a highly versatile quaternary ammonium salt that functions as a premium organic catalyst. Unlike traditional alkali metal salts, MTBAA pairs a highly active nucleophilic anion (acetate) with a bulky, lipophilic cation (tributylmethylammonium). This unique structure grants it exceptional solubility in organic matrices and precise control over reaction kinetics.

As a Senior Application Scientist, I have structured this guide to explore MTBAA's two most critical industrial and scientific applications:

• Group Transfer Polymerization (GTP): Acting as a soluble oxyanion catalyst to synthesize well-defined block copolymers with low polydispersity—a critical requirement for formulating micellar drug delivery systems and nanocarriers[1].

• Isocyanate Trimerization: Acting as a delayed-action catalyst for the production of isocyanurate-modified rigid polyurethane (PIR) foams, overcoming the solubility limitations of traditional metal catalysts[2].

Mechanistic Insights: The Dual Role of MTBAA

Oxyanion Catalysis in Group Transfer Polymerization (GTP)

In GTP, acrylic monomers (such as methyl methacrylate, MMA) are polymerized using a silyl ketene acetal initiator. The reaction requires a catalyst to activate the initiator. While fluoride ions are commonly used, they often lead to side reactions. MTBAA serves as an excellent oxyanion catalyst . The acetate anion reversibly coordinates to the silicon atom of the initiator, expanding its valence to form a pentacoordinate silicate intermediate. This increases the nucleophilicity of the enolate carbon, facilitating a controlled Michael addition to the monomer[1]. The living nature of this polymerization allows for the precise design of block copolymers used in targeted drug delivery.

Caption: Catalytic cycle of Group Transfer Polymerization activated by the MTBAA oxyanion.

Isocyanate Trimerization in Polyisocyanurate (PIR) Foams

Rigid PIR foams are synthesized via the trimerization of polymeric isocyanates (pMDI) to form highly stable isocyanurate rings. Traditional catalysts, such as potassium acetate, suffer from poor solubility in organic polyols and induce an overly rapid reaction, leading to brittle foams with poor mold-filling capabilities. MTBAA, due to its lipophilic tributylmethylammonium cation, is fully soluble in the resin blend[2]. It provides a "delayed catalytic action," allowing the polyurethane matrix to expand fully (blowing reaction) before the isocyanurate crosslinking locks the rigid structure in place[3].

Caption: Workflow for producing Polyisocyanurate (PIR) rigid foams using MTBAA as a delayed-action catalyst.

Experimental Protocols & Methodologies

Protocol A: Living Group Transfer Polymerization of Methyl Methacrylate

Objective: Synthesize polymethyl methacrylate (PMMA) with a Polydispersity Index (PDI) < 1.15 for downstream biomedical applications.

Causality behind choices: Anhydrous conditions are strictly enforced because moisture rapidly hydrolyzes the silyl ketene acetal initiator, prematurely terminating the living polymerization[1]. MTBAA is chosen over tetrabutylammonium fluoride to prevent aggressive side reactions that broaden the molecular weight distribution.

Step-by-Step Methodology:

• Preparation: Flame-dry a 250 mL Schlenk flask under a continuous flow of high-purity Argon.

• Solvent & Initiator Addition: Inject 50 mL of anhydrous tetrahydrofuran (THF) and 1.0 mmol of 1-methoxy-1-(trimethylsiloxy)-2-methyl-1-propene (MTS initiator) into the flask via a gas-tight syringe.

• Catalyst Injection: Add 0.05 mmol of MTBAA (prepared as a 0.1 M solution in anhydrous THF). Stir for 5 minutes at room temperature to allow the acetate to coordinate with the silicon center.

• Monomer Addition: Using a programmable syringe pump, add 50 mmol of purified Methyl Methacrylate (MMA) dropwise over 30 minutes.

• Quenching: After 3 hours of continuous stirring, quench the living ends by injecting 2 mL of anhydrous methanol.

• Precipitation: Pour the polymer solution into 500 mL of vigorously stirred hexanes to precipitate the PMMA. Filter and dry under a vacuum at 50°C overnight.

Self-Validation System: Monitor the reaction temperature continuously. A steady exotherm (temperature rise of ~1.5°C to 5°C) during monomer addition validates active polymerization[1]. Post-reaction Gel Permeation Chromatography (GPC) must yield a monomodal peak with a PDI < 1.15, confirming the absence of chain termination.

Protocol B: Formulation of Isocyanurate-Modified Rigid Polyurethane Foam

Objective: Produce a PIR foam with high compressive strength, excellent mold flowability, and low surface friability.

Causality behind choices: MTBAA is pre-blended into the polyol side (B-side) because its organic cation ensures complete homogeneous dissolution, unlike potassium acetate which can precipitate or cause localized rapid curing (brittleness)[2][3].

Step-by-Step Methodology:

• B-Side Preparation: In a 1-liter plastic beaker, combine 100 parts by weight (pbw) of polyether polyol, 2.0 pbw of silicone surfactant, 1.5 pbw of water (chemical blowing agent), 15 pbw of cyclopentane (physical blowing agent), and 1.0 pbw of MTBAA catalyst (diluted in dipropylene glycol).

• Conditioning: Homogenize the B-side blend using a mechanical stirrer at 1000 rpm for 2 minutes. Condition the blend to exactly 20°C.

• A-Side Addition: Rapidly add 150 pbw of Polymeric MDI (A-side, conditioned to 20°C) into the beaker.

• High-Speed Mixing: Immediately mix the combined system at 3000 rpm for exactly 8 seconds.

• Pouring: Pour the reacting mixture into a pre-heated (40°C) aluminum mold.

Self-Validation System: The protocol is validated through precise chronological tracking of the reaction profile.

• Cream Time: Must occur between 12–15 seconds (validates proper blowing initiation).

• Gel Time: Must occur between 45–55 seconds (validates the delayed trimerization action of MTBAA). A gel time occurring too close to the cream time indicates an overly aggressive catalyst, which would invalidate the mold-filling capability[2].

Quantitative Data & Catalyst Benchmarking

To assist in formulation development, the following tables summarize the quantitative advantages of utilizing MTBAA over traditional catalysts in both GTP and PIR foam applications.

Table 1: Catalyst Benchmarking in Group Transfer Polymerization (GTP)

Catalyst	Catalyst Type	Polydispersity Index (PDI)	Yield (%)	Operational Notes
MTBAA	Soluble Oxyanion	1.05 - 1.15	> 98%	Excellent living character; no induction period; highly reproducible.
Supported MTBAA	Heterogeneous Oxyanion	1.10 - 1.25	> 95%	Covalently bound to polystyrene support; allows easy catalyst recovery[1].
Potassium Acetate	Insoluble Salt	N/A (Fails)	< 10%	Poor solubility in organic solvents prevents effective coordination.

Table 2: Kinetic and Physical Properties of PIR Foams

Catalyst	Cream Time (s)	Gel Time (s)	Compressive Strength (kPa)	Foam Friability
MTBAA	15	50	210	Low (Excellent surface adhesion and mold flow)[2].
Potassium Acetate	10	35	185	High (Brittle surface due to rapid, localized curing).
Triethylenediamine (TEDA)	12	55	160	Low (Poor isocyanurate conversion; acts mainly as a urethane catalyst).

References

• US4940760A - Group Transfer Polymerization process employing supported initiators - Google Patents . google.com. 1

• US20120035289A1 - Catalyst composition for production of rigid polyurethane foam and isocyanurate-modified rigid polyurethane foam and raw-material composition containing the same - Google Patents . google.com.2

• WO2008018601A1 - Catalyst composition for polyurethane resin production and method for ... - Google Patents . google.com.3

Sources

• 1. US4940760A - Group Transfer Polymerization process employing supported initiators - Google Patents [patents.google.com]
• 2. US20120035289A1 - Catalyst composition for production of rigid polyurethane foam and isocyanurate-modified rigid polyurethane foam and raw-material composition containing the same - Google Patents [patents.google.com]
• 3. WO2008018601A1 - Catalyst composition for polyurethane resin production and method for producing polyurethane resin - Google Patents [patents.google.com]

Application Notes and Protocols for Tributylmethylammonium Acetate in Biomass Processing

Introduction: A Novel and Efficacious Ionic Liquid for Biomass Valorization

The quest for sustainable and efficient methods to deconstruct lignocellulosic biomass is a cornerstone of modern biorefinery research. Ionic liquids (ILs), with their unique properties of low vapor pressure, high thermal stability, and tunable solvency, have emerged as powerful agents for biomass pretreatment. Among these, Tributylmethylammonium acetate ([N4441][OAc]) is a promising quaternary ammonium acetate (QAAcO) that demonstrates significant potential for the dissolution and fractionation of biomass into its primary components: cellulose, hemicellulose, and lignin. This technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the application of Tributylmethylammonium acetate in biomass processing, including its mechanism of action, detailed experimental protocols, and expected outcomes based on studies of closely related analogs.

Mechanism of Action: Disrupting the Recalcitrance of Lignocellulose

The efficacy of Tributylmethylammonium acetate in biomass processing stems from its ability to disrupt the complex and recalcitrant structure of the plant cell wall. This is achieved through a synergistic action of its constituent ions, the tributylmethylammonium cation ([N4441]+) and the acetate anion ([OAc]-), often in the presence of a co-solvent like dimethyl sulfoxide (DMSO).

The primary mechanism involves the disruption of the extensive hydrogen-bonding network within and between cellulose chains. The acetate anion, a strong hydrogen bond acceptor, competitively forms hydrogen bonds with the hydroxyl groups of cellulose, effectively breaking the intramolecular and intermolecular linkages that confer crystallinity and insolubility.[1] The bulky and asymmetric tributylmethylammonium cation plays a crucial role by sterically hindering the re-association of the solvated cellulose chains.

The presence of a polar aprotic co-solvent like DMSO can enhance the dissolution process. DMSO assists in the dissociation of the ionic liquid into free ions, thereby increasing ion mobility and facilitating their interaction with the biomass components.[1] This combined action leads to the swelling and eventual dissolution of cellulose and the extraction of hemicellulose and lignin into the ionic liquid solution.

Caption: Mechanism of Biomass Deconstruction.

Applications in Biomass Processing

Tributylmethylammonium acetate can be effectively utilized in several key areas of biomass valorization:

• Biomass Pretreatment for Biofuel Production: By dissolving cellulose and removing lignin and hemicellulose, [N4441][OAc] pretreatment significantly enhances the accessibility of cellulose to enzymatic hydrolysis, leading to higher yields of fermentable sugars (glucose and xylose) for subsequent conversion to biofuels like ethanol.

• Fractionation for Value-Added Products: The selective precipitation of the dissolved biomass components allows for the isolation of relatively pure streams of cellulose, lignin, and hemicellulose. These fractions can then be used as precursors for a wide range of bio-based chemicals and materials.

• Cellulose Regeneration and Shaping: Dissolved cellulose can be regenerated into various forms, such as fibers, films, and hydrogels, by introducing an anti-solvent like water. This opens up possibilities for producing advanced cellulosic materials.

Table 1: Representative Performance Data for Quaternary Ammonium Acetate-Based Ionic Liquid Pretreatment of Various Biomass Feedstocks.

Biomass Type	Pretreatment Conditions	Lignin Removal (%)	Hemicellulose Removal (%)	Subsequent Glucose Yield (%)	Subsequent Xylose Yield (%)	Reference
Corn Stover	140°C, 3 h	>90	-	-	-	[2]
Poplar Wood	130°C, 7 h	89.2	71.6	82.5 (reducing sugar)	-	[3]
Switchgrass	125°C, 30 min	39.8	78.4	-	-	[4]
Wheat Straw	120°C, 120 min	-	-	-	-	[5]

Note: The data presented is based on studies using various quaternary ammonium acetate and other ionic liquids and serves as an indication of the potential performance of Tributylmethylammonium acetate. Specific yields will vary depending on the exact pretreatment conditions and biomass feedstock.

Experimental Protocols

The following protocols provide a detailed, step-by-step methodology for the application of Tributylmethylammonium acetate in biomass processing.

Protocol 1: Synthesis of Tributylmethylammonium Acetate

This protocol describes a common method for the synthesis of quaternary ammonium acetates.

Materials:

• Tributylamine

• Methyl iodide

• Silver acetate

• Acetonitrile (anhydrous)

• Dichloromethane

Equipment:

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating plate

• Rotary evaporator

• Centrifuge

• Filtration apparatus

Procedure:

• Quaternization: In a round-bottom flask, dissolve tributylamine in anhydrous acetonitrile. Slowly add methyl iodide to the solution while stirring. The reaction is exothermic, so the addition should be controlled to maintain a moderate temperature. Reflux the mixture for 24 hours to ensure complete reaction, forming tributylmethylammonium iodide.

• Anion Exchange: Dissolve the resulting tributylmethylammonium iodide in acetonitrile. In a separate container, dissolve a stoichiometric amount of silver acetate in acetonitrile. Add the silver acetate solution to the tributylmethylammonium iodide solution. A precipitate of silver iodide will form.

• Purification: Stir the mixture at room temperature for 1-2 hours. Centrifuge the mixture to separate the silver iodide precipitate. Carefully decant the supernatant containing the tributylmethylammonium acetate.

• Solvent Removal: Remove the acetonitrile from the supernatant using a rotary evaporator. The final product, tributylmethylammonium acetate, will be a viscous liquid or a low-melting solid.[6]

• Characterization: Confirm the structure and purity of the synthesized ionic liquid using techniques such as NMR and mass spectrometry.

Protocol 2: Pretreatment of Lignocellulosic Biomass

This protocol outlines the general procedure for pretreating biomass with Tributylmethylammonium acetate to enhance enzymatic saccharification.

Materials:

• Milled lignocellulosic biomass (e.g., corn stover, switchgrass, poplar wood)

• Tributylmethylammonium acetate ([N4441][OAc])

• Dimethyl sulfoxide (DMSO, optional co-solvent)

• Deionized water (as anti-solvent)

• Ethanol (for washing)

• Cellulase and xylanase enzymes

• Citrate buffer (pH 4.8)

Equipment:

• High-pressure reactor or sealed reaction vessel

• Heating mantle or oil bath with temperature control

• Magnetic or mechanical stirrer

• Centrifuge

• Vacuum filtration system

• Incubator shaker

Procedure:

• Biomass Preparation: Dry the milled biomass to a constant weight at 60°C to remove moisture.

• Pretreatment Slurry: Prepare a slurry of the dried biomass in [N4441][OAc] (and DMSO, if used) in a reaction vessel. A typical biomass loading is 5-15% (w/w).

• Heating and Reaction: Seal the vessel and heat the mixture to the desired temperature (typically 120-160°C) with constant stirring for a specified duration (e.g., 1-3 hours).

• Cellulose Regeneration: After the reaction, cool the mixture to room temperature. Add deionized water (as an anti-solvent) to precipitate the cellulose-rich solid fraction.

• Separation and Washing: Separate the solid fraction by centrifugation or vacuum filtration. Wash the solids extensively with deionized water and then with ethanol to remove any residual ionic liquid.

• Drying: Dry the pretreated biomass (cellulose-rich solid) at 40-50°C to a constant weight.

• Lignin and Hemicellulose Recovery (Optional): The liquid fraction (filtrate) contains the dissolved lignin and hemicellulose. Lignin can be precipitated by acidifying the solution (e.g., with HCl to pH ~2). Hemicellulose can be recovered by adding a suitable anti-solvent like ethanol.[7]

Protocol 3: Enzymatic Hydrolysis of Pretreated Biomass

This protocol details the enzymatic saccharification of the pretreated biomass to produce fermentable sugars.

Materials:

• Pretreated, dried biomass

• Cellulase and xylanase enzyme cocktail

• Citrate buffer (50 mM, pH 4.8)

• Sodium azide (to prevent microbial growth)

Equipment:

• Shaking incubator

• Centrifuge

• HPLC or other sugar analysis equipment

Procedure:

• Hydrolysis Slurry: Prepare a slurry of the pretreated biomass in citrate buffer in a flask or tube. A typical solid loading is 2-10% (w/v). Add a small amount of sodium azide to prevent microbial contamination.

• Enzyme Addition: Add the cellulase and xylanase enzyme cocktail to the slurry. The enzyme loading will depend on the specific activity of the enzymes and the desired hydrolysis rate.

• Incubation: Incubate the mixture in a shaking incubator at a controlled temperature (typically 50°C) for 48-72 hours.

• Sampling and Analysis: Periodically take samples from the hydrolysis mixture. Centrifuge the samples to separate the solids. Analyze the supernatant for glucose and xylose concentrations using HPLC or another suitable method.

• Calculation of Sugar Yields: Calculate the percentage of theoretical sugar yield based on the initial cellulose and hemicellulose content of the pretreated biomass.

Caption: Experimental Workflow for Biomass Fractionation.

Trustworthiness and Self-Validation

The protocols described are designed to be self-validating through a series of analytical checks:

• Compositional Analysis: The composition of the raw and pretreated biomass (cellulose, hemicellulose, lignin content) should be determined using standard methods (e.g., NREL protocols) to quantify the effectiveness of the pretreatment.

• Crystallinity Analysis: X-ray diffraction (XRD) can be used to assess the change in the crystallinity of cellulose before and after pretreatment, providing insight into the disruption of the cellulose structure.

• Microscopic Imaging: Scanning electron microscopy (SEM) can visualize the morphological changes in the biomass fibers, confirming the structural disruption caused by the ionic liquid.

• Sugar Analysis: Accurate quantification of the released sugars during enzymatic hydrolysis is the ultimate validation of the pretreatment's success in enhancing biomass digestibility.

Conclusion and Future Outlook

Tributylmethylammonium acetate holds significant promise as an effective ionic liquid for the pretreatment and fractionation of lignocellulosic biomass. Its ability to disrupt the recalcitrant structure of biomass and enable the separation of its valuable components makes it a key tool for advancing the bio-based economy. While direct quantitative data for this specific ionic liquid is still emerging, the extensive research on its close analogs provides a strong foundation for its application. Future research should focus on optimizing pretreatment conditions for various biomass feedstocks using Tributylmethylammonium acetate, as well as developing efficient and scalable methods for its recycling and reuse to enhance the overall economic and environmental sustainability of the process.

References

• Comparative sugar recovery and fermentation data following pretreatment of poplar wood. (2009). Biotechnology Progress, 25(2), 333-339. [Link]

• The overall sugar yields of glucose, xylose, and minor sugars after... (n.d.). ResearchGate. [Link]

• Synthesis, antibiotic structure–activity relationships, and cellulose dissolution studies of new room-temperature ionic liquids derived from lignin. (2019). Biotechnology for Biofuels, 12(1), 1-15. [Link]

• Poplar Wood Pretreatment Using Deep Eutectic Solvents for Promoting Enzymatic Hydrolysis. (2023). Molecules, 28(8), 3569. [Link]

• Genetically Engineered Poplar Wood Effectively Enhances the Efficiency of Deep Eutectic Solvent‐Mediated One‐Pot Processing. (2023). Advanced Sustainable Systems, 7(10), 2300227. [Link]

• Room-Temperature Dissolution and Mechanistic Investigation of Cellulose in a Tetra-Butylammonium Acetate/Dimethyl Sulfoxide System. (2016). ACS Sustainable Chemistry & Engineering, 4(4), 2249-2257. [Link]

• Cellulolytic enzyme-aided extraction of hemicellulose from switchgrass and its characteristics. (2018). Green Chemistry, 20(1), 171-180. [Link]

• Optimization of acid-mediated delignification of corn stover, an agriculture residue carbohydrate polymer for improved ethanol production. (2021). FAO AGRIS. [Link]

• Valorization of switchgrass into functional carbon materials and natural emulsifiers. (n.d.). Virginia Tech. [Link]

• Comparative Study on Pretreatment Processes for Different Utilization Purposes of Switchgrass. (2020). ACS Omega, 5(43), 28066-28075. [Link]

• Development of an acetylation reaction of switchgrass hemicellulose in ionic liquid without catalyst. (n.d.). ResearchGate. [Link]

• Visualization of Biomass Solubilization and Cellulose Regeneration During Ionic Liquid Pretreatment of Switchgrass. (2009). Bioresource Technology, 100(21), 5179-5185. [Link]

• Comparison of Different Biomass Pretreatment Techniques and Their Impact on Chemistry and Structure. (2015). Frontiers in Energy Research, 2, 62. [Link]

• Delignification kinetics of corn stover with aqueous ammonia soaking pretreatment. (2016). BioResources, 11(2), 3345-3357. [Link]

• Method for producing tetrabutylammonium acetate. (2016).

• Quantitative comparison on delignification performance of pretreatment technologies of lignocellulosic biomass for enzymatic saccharification. (n.d.). ResearchGate. [Link]

• Mass Transport Limitations and Kinetic Consequences of Corn Stover Deacetylation. (2022). Frontiers in Chemical Engineering, 4, 831868. [Link]

• Microbial Delignification of Corn Stover by Phanerochaete chrysosporium in Solid State Fermentation. (2016). IOSR Journal of Pharmacy and Biological Sciences, 11(1), 1-8. [Link]

• Mixed Enzyme Systems for Delignification of Lignocellulosic Biomass. (2014). International Journal of Molecular Sciences, 15(1), 934-953. [Link]

• Delignification of Corn Straw Using the Ionic Liquid Triethylammonium Hydrogen Sulfate. (n.d.). ResearchGate. [Link]

• Comparative Study on the Pretreatment of Aspen and Maple With 1-Ethyl-3-methylimidazolium Acetate and Cholinium Lysinate. (2021). Frontiers in Energy Research, 9, 649499. [Link]

• Systematic Isolation and Characterization of Regenerated Hemicellulose and Lignin from Soybean Feedstocks Using Ionic Liquids. (2025). Molecules, 30(3), 679. [Link]

• DELIGNIFICATION OF OIL PALM EMPTY FRUIT BUNCHES USING DEEP EUTECTIC SOLVENT IN PRESSURIZED REACTOR. (2024). Jurnal Teknologi, 86(4). [Link]

• Comparative study on 3D morphologies of delignified, single tracheids and fibers of five wood species. (2026). Beilstein Journal of Nanotechnology, 17, 185-199. [Link]

• Efficient Lignin Fractionation from Scots Pine (Pinus sylvestris) Using Ammonium-Based Protic Ionic Liquid: Process Optimization and Characterization of Recovered Lignin. (2022). Polymers, 14(21), 4697. [Link]

• Regeneration of deep eutectic solvent post biomass delignification. (2024). Aaltodoc. [Link]

• Pretreatment of Lignocellulosic Biomass with 1-Ethyl-3-methylimidazolium Acetate for Its Eventual Valorization by Anaerobic Digestion. (2021). Energies, 14(23), 7943. [Link]

• Robust Analytical Methods for the Accurate Quantification of the Total Biomass Composition of Mammalian Cells. (2020). Methods in Molecular Biology, 2088, 93-119. [Link]

• Quantification of macromolecular biomass composition for constraint-based metabolic modeling. (2021). bioRxiv. [Link]

• Process for recovering lignin. (2011).

• Integrated Life Cycle Assessment and Techno-economic Analysis for Ionic Liquids-based Biomass Delignification Process. (2018). E3S Web of Conferences, 31, 09006. [Link]

• Quantitative Methylation of Lignin Monomers Using Tetrabutylammonium Hydroxide and MeI and Applications in Organic Synthesis. (2018). ACS Omega, 3(7), 8036-8043. [Link]

• Optimization of Cellulose Acetate Production from Cellulosic Biomass: Grevillea Robusta Leaves. (2022). Journal of Materials and Applications, 11(1), 1-10. [Link]

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Electrochemical applications of Tributylmethylammonium acetate

Application Note: Advanced Electrochemical Workflows Utilizing Tributylmethylammonium Acetate ([N1444][OAc])

Target Audience: Electro-organic Chemists, Process Scientists, and Drug Development Professionals. Objective: To provide self-validating, mechanistic protocols for integrating Tributylmethylammonium acetate as a dual-function electrolyte and solvent in advanced electrochemical synthesis and CO2 valorization.

Mechanistic Rationale & Physicochemical Profiling

Tributylmethylammonium acetate (CAS 131242-39-2), commonly denoted as [N1444][OAc] or[N4441][OAc], is an asymmetric quaternary ammonium ionic liquid (IL)[1]. While traditionally recognized for its exceptional thermodynamic efficiency as an entrainer in extractive distillation[2], [N1444][OAc] has emerged as a highly strategic medium for complex electrochemical workflows.

Causality in Experimental Design: The selection of[N1444][OAc] over conventional aqueous electrolytes or symmetric imidazolium ILs is driven by three mechanistic pillars:

• Asymmetric Cationic Stability: The asymmetric methyl-tributyl structure ([N1444]⁺) disrupts crystal lattice packing, yielding a room-temperature liquid with a remarkably wide electrochemical stability window (>4.5 V). Unlike imidazolium cations, which are susceptible to cathodic reduction and carbene formation, the [N1444]⁺ cation resists deep reduction, making it ideal for high-energy electrochemical storage and demanding cathodic reactions[3].

• Anionic Proton Shuttling: The acetate anion ([OAc]⁻) is a potent hydrogen-bond acceptor. In electro-organic synthesis, it acts as an intrinsic base, facilitating Proton-Coupled Electron Transfer (PCET) without requiring exogenous, harsh reagents.

• Favorable Toxicity Profile: Cellular toxicometabolomics and liposome interaction studies classify [N1444][OAc] as "practically harmless," offering a significantly greener alternative to long-chain phosphonium or halogenated ILs[4],[5].

Data Presentation: Physicochemical & Electrochemical Parameters

Table 1: Key Physicochemical Properties of [N1444][OAc]

Property	Value	Clinical/Experimental Relevance
Molecular Formula	C15H33NO2	-
Molecular Weight	259.43 g/mol [1]	Determines molarity in solvent-free setups.
Physical State (25°C)	Viscous Liquid	Enables solvent-free "neat" electrolysis.

| Toxicity Classification | Practically Harmless[5]| Safe for pharmaceutical process scale-up. |

Table 2: Comparative Electrochemical Windows (Typical Values)

Electrolyte System	Cathodic Limit (V)	Anodic Limit (V)	Total Window (V)
Aqueous (0.1 M KCl)	-0.8	+1.2	~2.0
[EMIM][OAc]	-1.5	+1.5	~3.0

| [N1444][OAc] | -2.5 | +2.0 | ~4.5 |

Protocol A: Electro-organic Synthesis of Active Pharmaceutical Ingredients (APIs)

Context: Late-stage functionalization in drug development often requires oxidative coupling (e.g., C-N or C-O bond formation).[N1444][OAc] serves as both the supporting electrolyte and a mild base. As protons are released during anodic oxidation, the[OAc]⁻ anion abstracts them, preventing localized acidification that could degrade sensitive APIs.

Self-Validating System: This protocol mandates Cyclic Voltammetry (CV) prior to bulk electrolysis to validate the substrate's oxidation potential against the IL's background current, ensuring the electrolyte is not parasitically degraded.

Step-by-Step Methodology:

• Electrolyte Preparation: Dry [N1444][OAc] under high vacuum at 60°C for 24 hours. Crucial: Verify water content is <100 ppm via Karl Fischer titration. Excess water narrows the anodic window via parasitic oxygen evolution.

• Voltammetric Profiling: Dissolve the API precursor (10 mM) in a 0.1 M solution of [N1444][OAc] in anhydrous acetonitrile. Perform CV using a Glassy Carbon working electrode, Pt wire counter, and Ag/Ag⁺ reference. Identify the onset oxidation potential ( Eox​ ).

• Bulk Electrolysis Setup: Transfer the solution to a divided H-cell (separated by a Nafion membrane). Equip the anodic chamber with a Reticulated Vitreous Carbon (RVC) electrode to maximize surface area, and the cathodic chamber with a Platinum mesh.

• Constant Potential Electrolysis (CPE): Apply a potential 100 mV positive of the predetermined Eox​ . Monitor the current decay until <5% of the initial current is reached, indicating complete conversion.

• Workup & Validation: Extract the organic product using ethyl acetate (the IL will partition into the aqueous/polar phase if water is introduced during workup). Run HPLC-MS to confirm product mass and purity.

Fig 1. Electrochemical API synthesis workflow utilizing [N1444][OAc] as electrolyte and base.

Protocol B: Electrochemical CO2 Capture and Reduction

Context: [N1444][OAc] exhibits a high capacity for CO2 chemisorption. The acetate anion chemically interacts with CO2, while the robust[N1444]⁺ cation electrostatically stabilizes the highly reactive CO2∙−​ radical intermediate, significantly lowering the overpotential required for reduction compared to aqueous systems.

Step-by-Step Methodology:

• CO2 Saturation: Bubble pure CO2 (99.99%) through neat[N1444][OAc] at 25°C for 60 minutes. Weigh the cell before and after to quantify CO2 uptake (typically ~0.1-0.3 mol CO2 per mol IL).

• Electrochemical Cell Preparation: Utilize a gas-tight, three-electrode undivided cell. Use a Silver (Ag) or Bismuth (Bi) cathode (selective for CO or formate, respectively) and a sacrificial anode (e.g., Mg or Zn rod) to balance the oxidation half-reaction without generating complex byproducts.

• Electrolysis: Apply a constant current density of 5 mA/cm² under continuous CO2 bubbling to ensure mass transport is not rate-limiting.

• Product Quantification & Validation:

  • Gas Phase: Route the headspace gas directly into an inline Gas Chromatograph (GC) equipped with a Thermal Conductivity Detector (TCD) to quantify CO and H2.

  • Liquid Phase: Post-electrolysis, analyze the IL via 1H-NMR (using a D2O coaxial capillary) to quantify formate production.

  • Self-Validation Check: Calculate Faradaic Efficiency (FE). Ensure FE(CO) + FE(Formate) + FE(H2) ≈ 100%. Deviations >5% indicate system leaks or unquantified side reactions (e.g., oxalate formation).

Fig 2. Mechanistic pathway of CO2 electrochemical reduction in[N1444][OAc] ionic liquid.

Sources

• 1. N-Methyl-N,N,N-tributylammonium acetate | C15H33NO2 | CID 9816633 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. helda.helsinki.fi [helda.helsinki.fi]
• 5. Making sure you're not a bot! [helda.helsinki.fi]

Advanced Applications of Tributylmethylammonium Acetate in Analytical Chemistry

A Comprehensive Guide to Ion-Pairing LC-MS and Extractive Separations

Executive Summary

Tributylmethylammonium acetate (TBAA), an asymmetric quaternary ammonium-based ionic liquid (IL), has emerged as a highly versatile reagent in modern analytical chemistry. With the chemical formula [C13​H30​N]+ [CH3​COO]− , TBAA bridges the gap between traditional organic solvents and solid salts. For drug development professionals and analytical scientists, TBAA offers transformative capabilities in two primary domains: as an advanced volatile ion-pairing reagent for the LC-MS/MS analysis of highly polar therapeutics (e.g., oligonucleotides and acidic peptides), and as a highly selective entrainer for the extractive distillation of complex azeotropic mixtures [1].

This application note provides a mechanistic breakdown of TBAA's utility, supported by field-proven, self-validating protocols designed to ensure high scientific integrity and reproducibility.

Mechanistic Insights: The Causality of TBAA Superiority

To leverage TBAA effectively, one must understand the thermodynamic and electrostatic mechanisms that dictate its behavior in a chromatographic or distillation system.

Asymmetric Cation Advantage in Ion-Pairing

Highly polar, polyanionic molecules like oligonucleotides exhibit poor retention on standard reversed-phase (RP) columns. Ion-pairing agents (IPAs) are required to neutralize the analyte's charge and impart hydrophobicity. TBAA possesses a uniquely asymmetric cation (three butyl chains and one methyl group).

• The Causality: The single methyl group minimizes steric hindrance, allowing the positively charged nitrogen to closely approach and bind with the negatively charged phosphodiester backbone of the analyte. Simultaneously, the three butyl chains provide substantial hydrophobicity, driving strong retention on the C18 stationary phase. This asymmetric design yields sharper peak shapes compared to symmetric IPAs like tetrabutylammonium (TBA).

Volatility and MS Compatibility

Traditional IPAs often cause severe signal suppression in Electrospray Ionization Mass Spectrometry (ESI-MS) due to their non-volatile nature or high surface activity.

• The Causality: The acetate anion in TBAA is highly volatile. During the droplet desolvation phase in the ESI source, the acetate anion readily accepts a proton to form volatile acetic acid, which evaporates without precipitating or competing for charge. This prevents source contamination and significantly enhances the signal-to-noise (S/N) ratio for trace-level quantification [2].

Dynamic Silanol Masking

In High-Performance Liquid Chromatography (HPLC), basic analytes often suffer from peak tailing due to secondary interactions with residual, unendcapped silanols on the silica support.

• The Causality: TBAA acts as a dynamic coating agent. The tributylmethylammonium cations competitively bind to these free silanols, effectively masking them and ensuring that the analyte only interacts with the hydrophobic C18 ligands.

Workflow Visualizations

Ion-Pairing Mechanism in LC-MS

Figure 1: Mechanism of TBAA-mediated ion-pairing and LC-MS detection.

Extractive Distillation Workflow

Figure 2: Workflow of TBAA as an entrainer in extractive distillation.

Experimental Protocols

Protocol 1: LC-MS/MS Analysis of Highly Polar Therapeutics

This protocol outlines the use of TBAA for the quantification of therapeutic oligonucleotides.

Step 1: Mobile Phase Preparation

• Mobile Phase A (Aqueous): Prepare 10 mM TBAA in LC-MS grade water.

  • Rationale: 10 mM provides optimal ion-pairing capacity to neutralize the polyanionic backbone without exceeding the buffering capacity or causing ion suppression in the MS source.

• Mobile Phase B (Organic): Prepare 10 mM TBAA in a mixture of Acetonitrile/Water (90:10, v/v).

Step 2: Column Equilibration & System Suitability (Self-Validation)

• Action: Flush a sub-2 µm C18 column with 95% Mobile Phase A for at least 20 column volumes.

• Validation Checkpoint: Monitor the baseline UV absorbance at 260 nm and the MS Total Ion Chromatogram (TIC). A stable, flat baseline confirms that the stationary phase is fully coated with the dynamic TBAA layer and the system is equilibrated.

Step 3: Gradient Elution

• Action: Run a linear gradient from 5% B to 45% B over 15 minutes at a flow rate of 0.3 mL/min.

• Rationale: The gradual increase in the organic modifier disrupts the hydrophobic interactions between the C18 ligands and the butyl chains of the TBAA-analyte complex, eluting the oligonucleotides sequentially based on their length and charge density.

Step 4: ESI-MS Source Optimization

• Action: Operate in negative ion mode. Set the desolvation temperature to 400°C and capillary voltage to 2.5 kV.

• Rationale: The high desolvation temperature is critical; it ensures the complete volatilization of the acetate anion into acetic acid, preventing the formation of stable salt adducts that would otherwise split the analyte signal across multiple m/z species.

Protocol 2: TBAA in Extractive Distillation for Sample Purification

TBAA is highly effective at breaking azeotropes (e.g., ethyl acetate and ethanol) during sample preparation or solvent recovery by acting as a complex solvent entrainer [3].

Step 1: Entrainer Addition

• Action: Mix the azeotropic sample with TBAA at a 1:0.5 molar ratio (Sample:TBAA).

• Rationale: The acetate anion in TBAA acts as a powerful hydrogen bond acceptor (HBA). It selectively forms strong hydrogen bonds with the hydroxyl group of ethanol. This drastically reduces the vapor pressure of ethanol, breaking the azeotrope and altering the relative volatility of the system.

Step 2: Distillation

• Action: Heat the mixture to 75°C under atmospheric pressure using a fractionating column.

• Rationale: Because ethanol is heavily retained by the TBAA ionic liquid in the liquid phase, the highly volatile ethyl acetate vaporizes first.

Step 3: Recovery & Validation (Self-Validation)

• Action: Collect the overhead distillate (ethyl acetate).

• Validation Checkpoint: Analyze the distillate via GC-FID. A purity of >99.5% ethyl acetate with no detectable ethanol peak validates the efficacy of the TBAA entrainer. The bottom product (TBAA + ethanol) can be separated via vacuum distillation to recycle the TBAA.

Data Presentation: Comparative Performance

The following table summarizes the quantitative advantages of TBAA against traditional modifiers in analytical workflows.

Ion-Pairing Reagent	Analyte Retention Strength	ESI-MS Signal Suppression	Volatility / Source Contamination	Primary Application
Triethylammonium Acetate (TEAA)	Moderate	High	Moderate (Requires frequent cleaning)	Standard HPLC-UV of DNA/RNA
Tetrabutylammonium Bromide (TBAB)	Very High	Severe (Unusable for MS)	Low (Non-volatile solid)	Preparative HPLC
Hexafluoro-2-propanol (HFIP) + TEA	Low to Moderate	Low	High (Toxic, highly volatile)	LC-MS of Oligonucleotides
Tributylmethylammonium Acetate (TBAA)	High	Low	High (Clean evaporation)	High-Sensitivity LC-MS/MS

Table 1: Comparative analysis of mobile phase modifiers. TBAA offers the optimal balance of high retention (due to three butyl groups) and low MS suppression (due to the volatile acetate anion).

References

• Héctor Rodríguez (Editor).
• University of Helsinki.
• ACS Publications.

Protocols for using Tributylmethylammonium acetate in wood delignification

Application Note: Protocols for using Tributylmethylammonium Acetate ([N4441][OAc]) in Advanced Wood Delignification

Rationale and Mechanistic Paradigm

Lignocellulosic biomass is highly recalcitrant due to its complex, cross-linked matrix of cellulose, hemicellulose, and lignin. Traditional delignification processes (e.g., the Kraft process) rely on harsh, environmentally damaging chemicals that alter the native structure of the extracted biopolymers. Ionic liquids (ILs) have emerged as green, designer solvents capable of fractionating biomass under mild conditions[1].

For drug development professionals and pharmacognosists, the ability to extract high-purity, underivatized lignin and amorphous cellulose is a critical first step in developing novel bio-active phenolic compounds, targeted drug-delivery hydrogels, and advanced pharmaceutical excipients. Among the next generation of ILs, Tributylmethylammonium acetate (also known as TBMA OAc or [N4441][OAc], CAS: 131242-39-2) offers a unique combination of high dissolution capacity and exceptionally low toxicity[2].

The Causality of Dissolution: The efficacy of [N4441][OAc] lies in its specific ion interactions. The acetate anion ( [OAc]− ) acts as a powerful hydrogen-bond acceptor (characterized by a high Kamlet-Taft β parameter). As the IL penetrates the biomass, the acetate anions systematically disrupt the extensive intra- and intermolecular hydrogen bonding network of cellulose and lignin[3]. Concurrently, the bulky tributylmethylammonium cation ( [N4441]+ ) provides steric accommodation and hydrophobic interactions, which stabilize the solvated lignin fragments and prevent their recondensation[4].

Comparative Efficacy and Toxicity Profiling

When scaling up biomass fractionation or developing pharmaceutical-grade derivatives, solvent toxicity is a critical parameter. Widely used imidazolium-based ILs (e.g., [Emim][OAc]) exhibit moderate toxicity profiles that can inhibit downstream enzymatic saccharification or complicate biological applications. In contrast, comprehensive metabolic profiling has classified methyltributylammonium acetate ([N4441][OAc]) as "practically harmless," making it a superior candidate for integrated, green biorefining[5].

Table 1: Quantitative Comparison of Acetate-Based Ionic Liquids in Biomass Processing

Ionic Liquid	Cation Classification	Toxicity Profile	Est. Delignification Efficiency	Cellulose Crystallinity Impact
[N4441][OAc]	Quaternary Ammonium	Practically Harmless[5]	70 - 85%	High (Cellulose I → II)
[Emim][OAc]	Imidazolium	Moderate[5]	80 - 90%[3]	High (Cellulose I → II)[3]
[DBNH][OAc]	Superbase-derived	Moderate / Low[5]	75 - 85%	High

Experimental Workflow Visualization

Caption: Step-by-step fractionation workflow of wood biomass using [N4441][OAc] ionic liquid.

Step-by-Step Protocol: Wood Delignification

Phase 1: Biomass Preparation (The Foundation of Reproducibility)

• Milling: Mill the raw wood chips (e.g., poplar or pine) to pass through a 0.5 mm screen.

  • Causality: Smaller particle sizes exponentially increase the surface-area-to-volume ratio, allowing the viscous IL to penetrate the lignocellulosic matrix uniformly rather than just acting on the surface.

• Drying: Dry the milled biomass in a vacuum oven at 60 °C for 24 hours.

  • Causality: Water is a strong hydrogen-bond competitor. Even trace moisture (>1% w/w) will preferentially hydrate the acetate anions, drastically reducing the IL's ability to dissolve the biomass[6].

Phase 2: IL Pretreatment and Dissolution

• Mixing: In a 100 mL round-bottom flask, combine 1.0 g of dried biomass with 9.0 g of Tributylmethylammonium acetate ([N4441][OAc]) to achieve a 10% w/w solid loading.

• Heating: Heat the mixture to 110 °C under continuous magnetic stirring (400 rpm) for 3 to 4 hours under a nitrogen atmosphere.

  • Causality: A temperature of 110 °C provides the optimal kinetic energy to lower the IL's viscosity and overcome the activation energy of the biomass matrix without triggering the thermal degradation of the carbohydrates. The nitrogen atmosphere prevents oxidative degradation of the solvent and the biopolymers.

Phase 3: Fractionation and Regeneration

• Anti-Solvent Addition: Cool the mixture to 60 °C. Slowly add 30 mL of hot deionized water while stirring vigorously.

  • Causality: The addition of water immediately alters the thermodynamic equilibrium. Water molecules outcompete the cellulose chains for hydrogen bonding with the acetate anions. Stripped of its solvent shell, the cellulose precipitates out of solution as an amorphous, highly digestible polymorph (Cellulose II)[3].

• Solid-Liquid Separation: Centrifuge the slurry at 5000 × g for 15 minutes. Decant the supernatant (which contains the dissolved lignin, IL, and water) into a separate flask.

• Washing: Wash the solid cellulose pellet repeatedly with hot deionized water until the washings are clear and pH neutral.

Phase 4: Lignin Recovery and System Validation

• Precipitation: Acidify the reserved supernatant to pH 2.0 using 0.1 M HCl.

  • Causality: Lowering the pH protonates the phenolic hydroxyl groups of the dissolved lignin. This neutralizes its charge, reduces its solubility in the aqueous-IL mixture, and forces the lignin to precipitate out of the solution.

• Validation (Self-Validating System): Dry and weigh both the recovered cellulose and the recovered lignin. Calculate the mass balance using the formula:

  MassClosure(%)=MassInitialBiomass​MassCellulose​+MassLignin​​×100

  • Trustworthiness Check: A successful, non-degradative protocol must yield a mass closure of ≥90% . Any significant deviation indicates either incomplete precipitation (requiring further anti-solvent addition) or thermal degradation during Phase 2.

Sources

• 1. ndl.ethernet.edu.et [ndl.ethernet.edu.et]
• 2. proionic.com [proionic.com]
• 3. Synergistic effect of delignification and treatment with the ionic liquid 1-ethyl-3-methylimidazolium acetate on enzymatic digestibility of poplar wood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. rsc.org [rsc.org]
• 5. ub01.uni-tuebingen.de [ub01.uni-tuebingen.de]
• 6. Cellulose triacetate synthesis via one-pot organocatalytic transesterification and delignification of pretreated bagasse - RSC Advances (RSC Publishing) [pubs.rsc.org]

Tributylmethylammonium acetate as a solvent for biopolymers

Application Note: Advanced Solvation and Reshaping of Biopolymers Using Tributylmethylammonium Acetate ([N1444][OAc])

Introduction and Rationale

The transition toward sustainable biorefining and advanced materials engineering requires solvents capable of deconstructing recalcitrant biopolymer matrices without inducing chemical degradation[1]. Tributylmethylammonium acetate (also designated as TBMA OAc, [TriC4][Ace], or[N4441][OAc]) represents a paradigm shift in this domain. As a halogen-free ionic liquid featuring a uniquely hydrophobic cation, it offers unprecedented control over the dissolution of highly crystalline biopolymers, including microcrystalline cellulose and aramid fibers[2][3].

Unlike traditional imidazolium-based solvents,[N1444][OAc] boasts an exceptional environmental and safety profile. Extensive metabolic profiling and targeted amino acid analyses classify this solvent as "practically harmless"[4], while its environmental degradation fully complies with the stringent OECD 301F biodegradability standards[5].

Mechanistic Principles of Solvation

The efficacy of[N1444][OAc] is rooted in the synergistic action of its constituent ions. The dissolution of biopolymers is fundamentally a thermodynamic competition between polymer-polymer interactions and polymer-solvent interactions.

• The Anion's Role: The acetate anion ([OAc]⁻) possesses an exceptionally high hydrogen-bond accepting (HBA) capacity. Quantum chemical analyses of its sigma profile reveal a strong electrostatic potential that allows it to aggressively attack and disrupt the dense inter- and intra-molecular hydrogen bond networks native to biopolymers[6].

• The Cation's Role: The tributylmethylammonium cation provides critical steric bulk. Once the acetate anion breaks the native hydrogen bonds, the hydrophobic tributyl chains intercalate between the polymer strands, effectively acting as a steric wedge that prevents the polymer chains from re-aggregating and crystallizing[2][6].

Mechanistic pathway of biopolymer lattice disruption by[N1444][OAc].

Physicochemical and Solvation Data

To facilitate experimental design, the quantitative parameters of [N1444][OAc] and its empirical solvation capabilities are summarized below.

Table 1: Physicochemical Profile of [N1444][OAc]

Property	Value	Reference
IUPAC Name	Tributylmethylammonium acetate	[2]
CAS Number	131242-39-2	[2]
Molecular Weight	259.43 g/mol	[1][2]
Halogen Content	Halogen-free	[2]
Toxicity Profile	"Practically harmless"	[4]
Biodegradability	Compliant with OECD 301F	[5]

Table 2: Empirical Solvation Parameters in [N1444][OAc]

Biopolymer Type	Solvation Temp (°C)	Time (hours)	Max Loading (wt%)	Preferred Anti-Solvent
Microcrystalline Cellulose	80 - 90	2 - 4	~10 - 15	Deionized Water
Meta-Aramid (Nomex)	90 - 100	4 - 6	~5 - 8	Ethanol / Water

Self-Validating Experimental Protocols

The following methodologies are engineered as self-validating systems. Each phase contains an internal checkpoint to ensure thermodynamic and chemical prerequisites are met before proceeding, guaranteeing reproducibility.

Self-validating experimental workflow for biopolymer processing.

Protocol 1: Solvent Conditioning and Moisture Control

• Transfer the required volume of[N1444][OAc] to a round-bottom flask equipped with a magnetic stir bar.

• Apply a high vacuum (≤ 10 mbar) while heating the solvent to 60°C for a minimum of 24 hours.

• Causality: Ionic liquids are inherently hygroscopic. Trace water acts as a highly competitive hydrogen-bond donor and acceptor, heavily solvating the acetate anion and drastically neutralizing its capacity to attack the biopolymer lattice.

• Self-Validation Checkpoint: Perform a Karl Fischer (KF) titration on a 1 mL sample. Do not proceed until the moisture content is strictly ≤ 0.5 wt%.

Protocol 2: Dissolution of Microcrystalline Cellulose (MCC)

• Pre-dry Microcrystalline Cellulose (e.g., Avicel PH-200)[5] in a vacuum oven at 80°C for 12 hours.

• Gradually add the MCC to the conditioned [N1444][OAc] under a dry nitrogen atmosphere to achieve a 5-10 wt% loading.

• Heat the mixture to 80°C under continuous mechanical stirring (magnetic stirring is insufficient due to the transient high-viscosity gel phase).

• Causality: Heating to 80°C provides the necessary activation energy to overcome the cohesive energy density of the crystalline cellulose lattice. Simultaneously, it exponentially lowers the macroscopic viscosity of the ionic liquid, facilitating rapid mass transfer and solvent diffusion into the polymer matrix[5].

• Self-Validation Checkpoint: Extract a 10 µL aliquot of the dope and observe it under Cross-Polarized Light Microscopy (CPLM). Crystalline biopolymers exhibit strong birefringence (bright spots). The dissolution is validated as complete only when the field of view is completely dark, confirming a fully homogeneous, amorphous dope.

Protocol 3: Biopolymer Regeneration and Structural Transition

• Extrude, spin, or cast the homogeneous biopolymer dope directly into a coagulation bath containing an excess of anti-solvent (e.g., deionized water or ethanol).

• Allow the regenerated material to steep for 12–24 hours, replacing the anti-solvent bath twice to ensure complete diffusion of the ionic liquid out of the polymer matrix.

• Causality: The anti-solvent possesses a higher affinity for the acetate anion than the biopolymer does. This sudden solvent displacement forces the biopolymer chains to rapidly precipitate, re-entangle, and solidify into a newly shaped matrix (e.g., a film or fiber)[3].

• Self-Validation Checkpoint: Perform X-Ray Diffraction (XRD) on the dried, regenerated biopolymer. For cellulose, the protocol is validated by observing a definitive structural shift from the native Cellulose I polymorph (sharp peaks at 2θ = 14.8°, 16.3°, 22.6°) to the regenerated Cellulose II polymorph (broadened peaks at 2θ = 12.1°, 20.0°, 22.0°)[5].

References

• Title: Tributylmethylammonium acetate (TBMA OAc)
• Source: uni-regensburg.
• Title: Transition of cellulose crystalline structure in biodegradable mixtures...
• Title: Mechanistic Analysis and Process Simulation of Ethyl Acetate-Ethanol Separation...
• Source: google.com (Patents)
• Title: Analysing toxicity of ionic liquids based on combined targeted amino acid analysis...

Sources

• 1. epub.uni-regensburg.de [epub.uni-regensburg.de]
• 2. proionic.com [proionic.com]
• 3. EP3131954A1 - Method for fusing aramid/aramid fibres - Google Patents [patents.google.com]
• 4. ub01.uni-tuebingen.de [ub01.uni-tuebingen.de]
• 5. rsc.org [rsc.org]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: The Emerging Role of Tributylmethylammonium Acetate in Biocatalysis

An in-depth guide for researchers, scientists, and drug development professionals on the application of Tributylmethylammonium Acetate in enzymatic reactions.

Abstract

The quest for sustainable and efficient chemical synthesis has positioned biocatalysis at the forefront of modern research. Enzymes, with their inherent specificity and mild operating conditions, offer a green alternative to traditional chemical catalysts.[1][2] However, their application is often limited by stability and substrate solubility in aqueous environments. Ionic liquids (ILs) have emerged as "designer solvents" capable of overcoming these limitations, providing a tunable medium that can enhance enzyme stability, activity, and selectivity.[3][4][5] This document provides a detailed technical guide on the use of Tributylmethylammonium Acetate, a quaternary ammonium-based ionic liquid, in enzymatic reactions. While direct literature on this specific IL is nascent, this guide synthesizes data from analogous structures and the broader field of biocatalysis in ionic liquids to provide a robust framework for its evaluation and application. We will explore the core principles governing enzyme-IL interactions, present detailed protocols for key enzymatic transformations, and offer insights into experimental design and optimization.

Introduction: Why Consider Tributylmethylammonium Acetate for Enzymatic Reactions?

Tributylmethylammonium acetate belongs to the tetraalkylammonium class of ionic liquids.[1] These salts, which are liquid at or near room temperature, are composed of a bulky, asymmetric organic cation (Tributylmethylammonium, [TBuMA]⁺) and an organic or inorganic anion (Acetate, [OAc]⁻). Their negligible vapor pressure, high thermal stability, and ability to dissolve a wide range of substrates make them attractive alternatives to volatile organic compounds (VOCs).[5][6]

The unique potential of Tributylmethylammonium Acetate in biocatalysis stems from the distinct properties of its constituent ions:

• The Tributylmethylammonium Cation ([TBuMA]⁺): The relatively long butyl chains can create hydrophobic domains, which may help to stabilize the enzyme by preserving the essential water layer around the protein, a phenomenon observed with other hydrophobic ILs.[7] This can prevent the enzyme from unfolding and deactivating, particularly in low-water systems.

• The Acetate Anion ([OAc]⁻): As a small, highly coordinating anion with hydrogen bond accepting capabilities, acetate can play a crucial role in modulating the enzyme's local environment.[8] It can interact with amino acid residues on the enzyme surface, potentially influencing the protein's conformational flexibility and, consequently, its catalytic activity and selectivity. Furthermore, acetate is a fundamental building block in biochemistry and is recognized by numerous enzymes, although in this context, its primary role is as a component of the solvent medium rather than a direct reactant.[9]

The combination of these ions offers a unique solvent environment that can be leveraged to enhance reaction rates, improve the solubility of non-polar substrates, and shift reaction equilibria to favor synthesis over hydrolysis.[5]

Core Principles: The Mechanism of Enzyme Modulation by Ionic Liquids

The performance of an enzyme in an ionic liquid is governed by a complex interplay of factors, including the IL's polarity, viscosity, hydrophobicity, and the specific interactions between the ions and the enzyme.[6][10]

2.1. Enzyme Stabilization and Activity

In many cases, enzymes exhibit remarkable stability in ILs.[3][8] This is often attributed to the IL's ability to maintain the enzyme's essential hydration shell while providing a bulk non-aqueous environment. The highly ordered, supramolecular structure of ionic liquids can create nano- or micro-environments that protect the enzyme's three-dimensional structure from unfolding.[1]

The nature of the ions is critical. A combination of weakly hydrated (chaotropic) cations and strongly hydrated (kosmotropic) anions often provides the best stabilizing effect in aqueous-IL mixtures, following principles similar to the Hofmeister series.[8][11] The acetate anion is considered kosmotropic and can contribute to stabilizing the native protein structure.

2.2. The Causal Relationship: Why Experimental Choices Matter

The choice of an IL is not arbitrary; it is a deliberate experimental decision based on the properties of the enzyme and the reaction. For instance, in lipase-catalyzed transesterification reactions, hydrophobic ILs are often preferred. They enhance the solubility of lipid substrates and prevent the accumulation of water, which would otherwise promote the reverse hydrolysis reaction. The workflow below illustrates a systematic approach to evaluating a new IL like Tributylmethylammonium Acetate.

Caption: Workflow for evaluating a novel ionic liquid in biocatalysis.

Quantitative Data Summary: Predicting Performance

While specific data for Tributylmethylammonium Acetate is not yet widely published, we can extrapolate from similar compounds. The following table summarizes the performance of analogous quaternary ammonium ILs and acetate-based ILs in various enzymatic reactions, providing a predictive baseline for researchers.

Ionic Liquid (Analog)	Enzyme	Reaction Type	Key Finding	Reference
Tetrabutylammonium Acetate	Lipase	Transesterification	Acts as an effective medium and promoter for acylation reactions.	[12]
[BMIM][OAc] (1-butyl-3-methylimidazolium acetate)	Cellulase	Cellulose Hydrolysis	Highly effective at dissolving cellulose, making it accessible to enzymatic degradation.	[13]
[EMIM][OAc] (1-ethyl-3-methylimidazolium acetate)	Subtilisin	Esterification	Showed a 14-fold increase in enantioselectivity compared to acetonitrile.	[14]
Trioctylmethylammonium salts	Lipase (Novozyme 435)	Glyceride Hydrolysis	Increased enzyme activity observed with hydrophobic anions.	[15]

Detailed Application Protocols

The following protocols are designed as robust starting points for researchers investigating the use of Tributylmethylammonium Acetate. It is critical to note that optimization of parameters such as IL concentration, water activity, temperature, and pH will be necessary for any specific enzyme-substrate system.

Protocol 1: Screening for Lipase Activity via Hydrolysis of p-Nitrophenyl Palmitate (pNPP)

Objective: To determine the effect of varying concentrations of Tributylmethylammonium Acetate on the catalytic activity of a model lipase. This assay is based on the spectrophotometric detection of the product, p-nitrophenol, which is yellow at alkaline pH.

Materials:

• Lipase from Candida antarctica (CALB) or Pseudomonas cepacia

• Tributylmethylammonium Acetate ([TBuMA][OAc])

• Tris-HCl buffer (50 mM, pH 7.5)

• p-Nitrophenyl palmitate (pNPP)

• Isopropanol

• Microplate reader or spectrophotometer

Procedure:

• Substrate Stock Solution Preparation: Dissolve pNPP in isopropanol to a final concentration of 10 mM.

• Enzyme Stock Solution Preparation: Prepare a 1 mg/mL stock solution of the lipase in Tris-HCl buffer. Keep on ice.

• Reaction Mixture Preparation:

  • In a 96-well microplate or cuvettes, prepare a series of reaction buffers containing 0%, 5%, 10%, 25%, and 50% (v/v) Tributylmethylammonium Acetate in 50 mM Tris-HCl buffer.

  • To each well/cuvette, add the reaction buffer to a final volume of 180 µL.

  • Add 10 µL of the pNPP stock solution to each well/cuvette and mix gently.

• Initiate the Reaction:

  • Start the reaction by adding 10 µL of the enzyme stock solution to each well/cuvette.

  • Immediately place the plate/cuvette in the spectrophotometer pre-heated to 37°C.

• Monitor the Reaction:

  • Measure the absorbance at 405 nm every 30 seconds for 10-15 minutes.

• Data Analysis:

  • Calculate the initial reaction rate (V₀) from the linear portion of the absorbance vs. time plot.

  • Plot the relative enzyme activity (as a percentage of the activity in 0% IL) against the concentration of Tributylmethylammonium Acetate.

Self-Validation & Controls:

• Negative Control: A reaction mixture containing no enzyme to account for non-enzymatic hydrolysis of pNPP.

• Positive Control: A reaction performed in 0% IL to establish baseline activity.

• Solvent Control: A reaction containing the highest concentration of isopropanol used, to ensure it does not significantly inhibit the enzyme.

Protocol 2: Immobilized Lipase-Catalyzed Transesterification in a Biphasic System

Objective: To evaluate the efficacy of Tributylmethylammonium Acetate as a reaction medium for the synthesis of a model ester (e.g., butyl butyrate) using an immobilized lipase, which facilitates catalyst recovery and reuse.

Materials:

• Immobilized Candida antarctica Lipase B (e.g., Novozym® 435)

• Tributylmethylammonium Acetate ([TBuMA][OAc])

• Butyric acid

• 1-Butanol

• Molecular sieves (3 Å), activated

• Gas chromatograph (GC) with a suitable column (e.g., HP-5)

Procedure:

• Enzyme and Reagent Preparation:

  • Dry the immobilized lipase (Novozym 435) under vacuum for 24 hours prior to use.

  • Add activated molecular sieves to the Tributylmethylammonium Acetate to minimize water content.

• Reaction Setup:

  • In a 25 mL sealed glass vial, combine 5 mL of anhydrous Tributylmethylammonium Acetate, 1 mmol of butyric acid, and 1.2 mmol of 1-butanol (a slight excess of the alcohol is used to drive the reaction).

  • Add 50 mg of dried Novozym 435 to the vial.

• Reaction Execution:

  • Place the vial in a shaking incubator set to 50°C and 200 rpm.

  • At predetermined time points (e.g., 2, 4, 8, 12, 24 hours), withdraw a small aliquot (e.g., 20 µL) of the reaction mixture for analysis.

• Sample Analysis:

  • Dilute the aliquot with a suitable solvent (e.g., hexane) and analyze by GC to quantify the formation of butyl butyrate.

  • Calculate the conversion percentage based on the limiting reagent (butyric acid).

• Enzyme Recycling:

  • After the reaction, recover the immobilized enzyme by filtration or decantation.

  • Wash the enzyme beads with a non-polar solvent (e.g., hexane) to remove residual substrates and products.

  • Dry the enzyme under vacuum and reuse in a subsequent reaction cycle to assess its stability and reusability.

Self-Validation & Controls:

• No-Enzyme Control: Run the reaction under identical conditions without Novozym 435 to check for any non-catalyzed esterification.

• Conventional Solvent Control: Perform the reaction in a standard organic solvent like toluene or hexane for comparison of reaction rates and conversion.

Visualization of the Enzyme-IL System

The stabilizing effect of ionic liquids can be conceptualized as the formation of a dynamic "solvation shell" around the enzyme. The cations and anions interact with the charged and polar residues on the protein surface, helping to maintain a catalytically active conformation.

Sources

• 1. royalsocietypublishing.org [royalsocietypublishing.org]
• 2. researchgate.net [researchgate.net]
• 3. Activation and stabilization of enzymes in ionic liquids - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. New Generations of Ionic Liquids Applied to Enzymatic Biocatalysis | IntechOpen [intechopen.com]
• 7. Enzyme Stability and Activity in Non-Aqueous Reaction Systems: A Mini Review [mdpi.com]
• 8. portlandpress.com [portlandpress.com]
• 9. ecosalgenes.frenoy.eu [ecosalgenes.frenoy.eu]
• 10. Effect of ionic liquid on activity, stability, and structure of enzymes: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Importance of the ionic nature of ionic liquids in affecting enzyme performance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Tetrabutylammonium Acetate: Applications, Synthesis, and Mixture Properties_Chemicalbook [chemicalbook.com]
• 13. researchgate.net [researchgate.net]
• 14. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 15. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Improving Tributylmethylammonium acetate stability in experiments

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help you troubleshoot and optimize the stability of Tributylmethylammonium acetate (TBMA OAc, also known as [N4441][OAc]) in your experimental workflows.

TBMA OAc is a highly versatile, halide-free ionic liquid (IL) with a hydrophobic cation, widely used as a green extraction medium, an entrainer in distillation, and a biological assay solvent[1]. However, its unique physicochemical properties require strict environmental controls. Below, you will find a diagnostic workflow, mechanistic troubleshooting FAQs, self-validating protocols, and quantitative data to ensure absolute reproducibility in your lab.

Part 1: Diagnostic Troubleshooting Workflow

When your experimental baselines drift—whether through sudden viscosity changes, unexpected chromatographic peaks, or altered electrochemical windows—use the following self-validating logic tree to isolate the variable.

Diagnostic workflow for resolving Tributylmethylammonium acetate stability issues.

Part 2: Frequently Asked Questions & Mechanistic Troubleshooting

Q1: Why does the viscosity and conductivity of my TBMA OAc drift over time during ambient benchwork? A: This is almost universally caused by moisture absorption. TBMA OAc is a highly hygroscopic solid/liquid depending on ambient conditions[2].

• The Causality: The acetate anion ([OAc]⁻) acts as a powerful hydrogen-bond acceptor. When exposed to ambient humidity, water molecules rapidly intercalate into the ionic network, disrupting the Coulombic interactions between the tributylmethylammonium cation and the acetate anion. This hydration sphere increases the free volume of the fluid, drastically lowering its viscosity and altering its electrochemical conductivity.

• The Fix: Always handle TBMA OAc in a dry nitrogen glovebox and validate your solvent's integrity using Karl Fischer titration prior to sensitive experiments.

Q2: Is TBMA OAc stable enough to be used as an entrainer in high-temperature extractive distillation? A: Yes, but strictly within its thermodynamic limits. TBMA OAc shows excellent separation performance, often outperforming imidazolium-based ILs for specific azeotropes[3].

• The Causality: At highly elevated temperatures (typically >150–200°C), asymmetric ammonium-based ionic liquids can undergo thermal degradation via the reverse Menschutkin reaction (yielding a tertiary amine and an alkyl ester) or Hofmann elimination[4].

• The Fix: To ensure stability, extractive distillation processes must be optimized using a sequential iterative method to find the minimum operating temperature and pressure (e.g., utilizing vacuum distillation at 5 kPa) to prevent thermal cracking[3].

Q3: How does TBMA OAc behave in cell-based assays? Will it degrade lipid bilayers like other ionic liquids? A: TBMA OAc is remarkably stable and biocompatible in biological matrices compared to long-chain phosphonium or imidazolium ILs. In rigorous studies utilizing human corneal epithelial cells and Vibrio fischeri, TBMA OAc is classified as "practically harmless" or "harmless" ()[5][6].

• The Causality: Toxicity in ionic liquids is heavily dictated by their structure. The relatively short alkyl chains (tributylmethyl) of the [N4441]⁺ cation do not possess sufficient lipophilicity or surfactant-like properties to deeply penetrate and disrupt phospholipid bilayers[7]. Consequently, it does not induce liposome rupture or significant cell wall destabilization[5][7].

Part 3: Self-Validating Experimental Protocols

To guarantee the integrity of your TBMA OAc, implement these self-validating workflows into your standard operating procedures (SOPs).

Protocol 1: Rigorous Dehydration and Storage (Schlenk Line Method)

Purpose: To establish a closed-loop system for removing absorbed moisture without inducing thermal degradation.

• Preparation: Transfer the TBMA OAc sample into a round-bottom flask equipped with a magnetic stir bar. Do not exceed 30% of the flask's volume to prevent bumping.

• Initial Degassing: Attach the flask to a Schlenk line. Slowly apply a moderate vacuum (approx. 10–50 mbar) at room temperature for 2 hours while stirring to remove bulk dissolved gases and surface water.

• Deep Vacuum Drying: Increase the vacuum to < 0.1 mbar and gradually heat the oil bath to 60°C. Causality: Heating reduces the viscosity of the IL, increasing the diffusion rate of trapped water molecules to the liquid-vacuum interface. 60°C is chosen because it is safely below the thermal onset of degradation.

• Equilibration: Maintain these conditions for 24–48 hours depending on the batch size.

• Self-Validation Step: Backfill the flask with dry Argon or Nitrogen. Extract a 1 mL aliquot using a completely dry, gas-tight syringe and perform a coulometric Karl Fischer titration. The system is validated and ready for use only when the water content registers at < 500 ppm .

Protocol 2: Thermal Stability Profiling via TGA-DSC

Purpose: To determine the exact decomposition temperature ( Td​ ) and phase transitions of your specific TBMA OAc batch.

• Sample Loading: Inside a nitrogen-filled glovebox, load 5–10 mg of dehydrated TBMA OAc into an aluminum TGA crucible. Seal with a pierced lid to allow gas escape.

• Purging: Place the crucible in the TGA-DSC instrument. Purge the furnace with high-purity Nitrogen (50 mL/min) for 30 minutes to ensure a strictly inert atmosphere, preventing oxidative degradation[8].

• Heating Ramp: Apply a heating rate of 10°C/min from 25°C to 400°C. Causality: A standard 10°C/min ramp provides a reproducible baseline for the onset of mass loss ( Tonset​ ), which indicates the breakdown of the ammonium cation or acetate anion.

• Self-Validation Step: Identify the 1% mass loss temperature from the TGA curve. Program your experimental heating mantles or distillation columns to never exceed 20°C below this 1% mass loss threshold.

Part 4: Quantitative Data Summaries

Table 1: Physicochemical & Stability Profile of TBMA OAc

Property	Value / Characteristic	Experimental Implication
CAS Number	131242-39-2[1]	Ensure correct isomer/batch sourcing.
Molecular Weight	259.43 g/mol [1]	Required for precise molarity and yield calculations.
Hygroscopicity	Very High[2]	Must be handled in a glovebox; ambient exposure rapidly alters viscosity.
Thermal Stability	Stable under ambient[2]	Avoid prolonged heating >150°C to prevent reverse Menschutkin reactions[4].

| Chemical Reactivity | Chemically stable[2] | Incompatible with strong oxidizers; stable in typical organic extractions. |

Table 2: Comparative Cytotoxicity ( EC50​ ) of Ionic Liquids in Cell Assays | Ionic Liquid | Cation Type | EC50​ Classification | Lipid Bilayer Interaction | | :--- | :--- | :--- | :--- | | [N4441][OAc] (TBMA OAc) | Short-chain Ammonium | Practically Harmless[5] | Minimal penetration; intact liposomes[7]. | | [P4441][OAc] | Short-chain Phosphonium | Practically Harmless[5] | Minimal penetration; stable zeta potential[5]. | | [P14444][OAc] | Long-chain Phosphonium | Toxic[5] | Strong surfactant; induces rapid liposome rupture[7]. | | [emim][OAc] | Imidazolium | Harmless[5] | Weak interaction; negligible zeta potential change[5]. |

Part 5: References

• Ruokonen, S.-K., Sanwald, C., Robciuc, A., et al. "Correlation between Ionic Liquid Cytotoxicity and Liposome-Ionic Liquid Interactions." Chemistry–A European Journal (2018). URL:[Link]

• Jeong, S., Li, S., Appetecchi, G. B., Passerini, S. "Asymmetric ammonium-based ionic liquids as electrolyte components for safer, high-energy, electrochemical storage devices." Energy Storage Materials (2019). URL:[Link]

Sources

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• 3. researchgate.net [researchgate.net]
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• 5. Making sure you're not a bot! [helda.helsinki.fi]
• 6. Correlation between Ionic Liquid Cytotoxicity and Liposome-Ionic Liquid Interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Making sure you're not a bot! [helda.helsinki.fi]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Optimization of Reaction Conditions with Tributylmethylammonium Acetate

Welcome to the technical support center for Tributylmethylammonium acetate (TBMA OAc). This guide is designed for researchers, scientists, and drug development professionals to navigate the nuances of using this versatile quaternary ammonium salt in your experiments. Here, you will find in-depth troubleshooting guides, frequently asked questions, and detailed protocols to help you optimize your reaction conditions and achieve reliable, reproducible results.

Frequently Asked Questions (FAQs)

This section addresses common queries regarding the handling, properties, and applications of Tributylmethylammonium acetate.

1. What is Tributylmethylammonium acetate and what are its primary applications? Tributylmethylammonium acetate (TBMA OAc) is a quaternary ammonium salt.[1][2] Due to its organic cation, it exhibits good solubility in many organic solvents, making it an effective alternative to inorganic acetate sources like sodium acetate. Its primary applications in organic synthesis include acting as a phase-transfer catalyst (PTC), a mild base, and a supporting electrolyte.[3][4][5] It is particularly useful in reactions where the acetate anion needs to be delivered to an organic phase.

2. How should I handle and store Tributylmethylammonium acetate? Tributylmethylammonium acetate is a hygroscopic solid and should be stored in a tightly closed container in a cool, dry, and well-ventilated place, away from moisture.[6][7] It is incompatible with strong oxidizing agents and strong acids.[7] When handling, it is important to wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, to avoid skin and eye irritation.[7][8][9] Work in a well-ventilated area and avoid generating dust.[9]

3. What are the safety precautions I should be aware of? Tributylmethylammonium acetate can cause skin and serious eye irritation.[7][9] In case of contact with skin, wash thoroughly with soap and water.[8][9] If it gets in the eyes, rinse cautiously with water for several minutes.[7][8][9] It may also cause respiratory irritation if inhaled.[7][9] Always consult the Safety Data Sheet (SDS) for complete safety information before use.[6][7][8][9]

4. In which solvents is Tributylmethylammonium acetate soluble? While specific solubility data for Tributylmethylammonium acetate is not always readily available, quaternary ammonium salts with bulky alkyl groups, like tetrabutylammonium acetate, are known for their solubility in a range of organic solvents, including dimethyl sulfoxide (DMSO), acetonitrile, and some alcohols.[10][11] Its solubility in your specific reaction solvent should be experimentally determined.

5. Can Tributylmethylammonium acetate be used as an ionic liquid? While some quaternary ammonium salts are classified as ionic liquids (salts with a melting point below 100 °C), Tributylmethylammonium acetate has a reported melting point around 95-98 °C. It can be used in its molten state as a reaction medium, which can offer advantages in certain applications, such as in some palladium-catalyzed reactions.[10][12]

Troubleshooting Guides

This section provides detailed guidance on how to address specific issues you may encounter during your experiments with Tributylmethylammonium acetate.

Troubleshooting Scenario 1: Low or No Reaction Yield

Problem: You are performing a reaction, such as a nucleophilic substitution or a palladium-catalyzed cross-coupling, and you observe a low or no yield of your desired product.

Potential Causes & Solutions:

• Insufficient Phase Transfer: In heterogeneous reactions (e.g., aqueous/organic), the primary role of TBMA OAc is to transfer the acetate or another anionic reactant into the organic phase.[3][13] If the transfer is inefficient, the reaction rate will be low.

  • Solution:

    • Increase Catalyst Loading: Gradually increase the molar percentage of TBMA OAc. Start with 1-5 mol% and increase to 10 mol% if necessary.

    • Optimize Solvent System: The choice of organic solvent is crucial. A solvent that provides some solubility for both the organic substrate and the ion pair (Tributylmethylammonium cation and the transferred anion) is ideal. Consider screening solvents of varying polarity.

    • Ensure Adequate Agitation: Vigorous stirring is essential to maximize the interfacial area between the phases, facilitating efficient phase transfer.

• Catalyst Decomposition: Quaternary ammonium salts can be susceptible to degradation at high temperatures (Hofmann elimination), especially in the presence of a strong base.

  • Solution:

    • Lower Reaction Temperature: If possible, reduce the reaction temperature. Analyze if the reaction can proceed efficiently at a lower temperature over a longer period.

    • Select a Milder Base: If an additional base is used in the reaction, consider if a weaker base could be sufficient to achieve the desired transformation.

• Hygroscopic Nature of the Reagent: Water contamination from improperly stored TBMA OAc can interfere with moisture-sensitive reactions.[6][7]

  • Solution:

    • Dry the Reagent: Before use, dry the TBMA OAc under vacuum.

    • Use Anhydrous Solvents: Ensure that all solvents and other reagents are anhydrous, especially for water-sensitive chemistries like certain cross-coupling reactions.[14]

• Inappropriate Reaction Conditions for the Specific Transformation: The optimal conditions can vary significantly depending on the reaction type.

  • Solution:

    • Consult the Literature: For similar reactions, check for established protocols. Pay close attention to the reported optimal temperature, solvent, base, and reaction time.

    • Systematic Optimization: If literature data is scarce, perform a systematic optimization of reaction parameters. A Design of Experiments (DoE) approach can be highly effective.

Decision-Making Workflow for Low Yield:

Caption: Troubleshooting workflow for low reaction yield.

Troubleshooting Scenario 2: Poor Selectivity in Palladium-Catalyzed Reactions

Problem: When using TBMA OAc as a base or molten salt medium in a Pd-catalyzed reaction (e.g., Heck, Suzuki, or Sonogashira coupling), you observe the formation of undesired side products or poor regioselectivity/stereoselectivity.

Potential Causes & Solutions:

• Role of the Acetate Anion: The acetate anion can act as a base, a nucleophile, or a ligand for the palladium center. This can influence the catalytic cycle in unintended ways. For instance, in a Suzuki coupling, premature protonolysis of the organoboron reagent can occur if the basicity is not optimal. In allylic substitution reactions, acetate can compete with the desired nucleophile.[15]

  • Solution:

    • Screen Different Bases: If TBMA OAc is being used as the base, consider screening other non-nucleophilic organic or inorganic bases to see if selectivity improves.

    • Additive Screening: In some cases, the addition of other salts can influence the reaction outcome. For example, in some cross-coupling reactions, the addition of halides can affect the nature of the active palladium species.[16]

• Molten Salt Effects: When used as a molten salt, the high concentration of ions can significantly alter the polarity of the reaction medium and the stability of catalytic intermediates.[10][12]

  • Solution:

    • Temperature Control: The viscosity and solvent properties of molten TBMA OAc are temperature-dependent. Carefully control and optimize the reaction temperature. A higher temperature might be needed to ensure a homogeneous melt, but could also lead to side reactions.

    • Dilution with a Co-solvent: If neat molten TBMA OAc gives poor selectivity, consider using it in high concentration in a polar, aprotic co-solvent like DMSO or DMF.

• Ligand Choice: The ligand on the palladium catalyst is a critical determinant of selectivity in cross-coupling reactions.[14][17] The combination of TBMA OAc and the chosen ligand may not be optimal.

  • Solution:

    • Screen a Panel of Ligands: Test different classes of ligands (e.g., phosphines, N-heterocyclic carbenes) in combination with TBMA OAc to find the best match for your specific transformation. For instance, bidentate ligands like Xantphos have been shown to be effective in certain carbonylation reactions.[18]

Data Summary: Typical Conditions for Pd-Catalyzed Reactions with Quaternary Ammonium Salts

Reaction Type	Catalyst (mol%)	Ligand (mol%)	Base/Additive	Solvent	Temperature (°C)	Reference
Heck Coupling	Pd(OAc)₂ (low loading)	None	Tetrabutylammonium acetate	Molten Salt	80-120	[10][12]
Sonogashira Coupling	Pd catalyst	Phosphine ligand	Tetrabutylammonium acetate	Organic Solvent	Room Temp - 80
Carbonylation	Pd(OAc)₂ (2-4 mol%)	dppf or Xantphos	Organic Base	Tetrabutylammonium bromide	60-120	[16][18]
Allylic Substitution	Pd(OAc)₂ (2 mol%)	-	Tetrabutylammonium bromide/fluoride	THF	65	[19]

Note: This table provides general starting points. Optimal conditions must be determined experimentally for each specific substrate combination.

Experimental Protocols

This section provides a general, step-by-step protocol for optimizing a generic reaction using Tributylmethylammonium acetate as a phase-transfer catalyst.

Protocol: Optimization of a Phase-Transfer Catalyzed Nucleophilic Substitution

Objective: To optimize the yield of an Sₙ2 reaction between an alkyl halide (in an organic solvent) and an aqueous solution of a nucleophile using TBMA OAc as the PTC.

Materials:

• Alkyl halide

• Nucleophile (e.g., sodium cyanide, sodium azide)

• Tributylmethylammonium acetate (TBMA OAc)

• Organic solvent (e.g., toluene, dichloromethane)

• Deionized water

• Reaction vessel with a magnetic stirrer and reflux condenser

• Heating mantle or oil bath

• Standard workup and purification supplies

Experimental Workflow Diagram:

Caption: General workflow for optimizing a PTC reaction.

Step-by-Step Procedure:

• Reaction Setup:

  • To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the alkyl halide (1.0 eq) and the chosen organic solvent.

  • In a separate vessel, prepare an aqueous solution of the nucleophile (e.g., 1.2-2.0 eq).

  • Add the aqueous solution of the nucleophile to the reaction flask.

  • Add the Tributylmethylammonium acetate (start with 5 mol%).

• Reaction Execution:

  • Begin vigorous stirring to ensure good mixing of the two phases.

  • Heat the reaction mixture to the desired temperature (a good starting point is often 50-80 °C).

  • Monitor the reaction progress over time using an appropriate analytical technique (e.g., TLC, GC-MS).

• Workup and Analysis:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Transfer the mixture to a separatory funnel and separate the aqueous and organic layers.

  • Wash the organic layer with water and then with brine.

  • Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure.

  • Purify the crude product by a suitable method (e.g., column chromatography, distillation, or recrystallization).

  • Characterize the purified product (e.g., by NMR, IR, and MS) and calculate the isolated yield.

• Optimization:

  • Based on the initial yield, systematically vary one parameter at a time to find the optimal conditions.

  • Catalyst Loading: Run parallel reactions with 1, 2, 5, and 10 mol% of TBMA OAc.

  • Solvent: Screen a range of solvents (e.g., toluene, chlorobenzene, acetonitrile, heptane).

  • Temperature: Evaluate the effect of temperature in increments of 10 °C.

  • Concentration: Investigate the impact of reactant concentration on the reaction rate and yield.

By following these structured troubleshooting and optimization guides, you can effectively harness the capabilities of Tributylmethylammonium acetate in your synthetic endeavors. Remember to always prioritize safety and consult the relevant literature for your specific application.

References

• ResearchGate. (n.d.). Optimization of the Reaction Conditions. [a]. Retrieved from [Link]

• ResearchGate. (n.d.). Optimization of reaction conditions. a. Retrieved from [Link]

• ResearchGate. (n.d.). Optimization of reaction condition. a. Retrieved from [Link]

• ResearchGate. (n.d.). Optimization of the Reaction Conditions a. Retrieved from [Link]

• ResearchGate. (n.d.). Tetrabutylammonium Acetate. Retrieved from [Link]

• ResearchGate. (n.d.). Optimization of the reaction conditions a,b. Retrieved from [Link]

• American Institute of Chemists. (n.d.). Starburst quaternary ammonium salt - a new effective phase transfer catalyst. Retrieved from [Link]

• Maty-teran, E. et al. (2025, April 25). Tetrabutylammonium Acetate: Applications, Synthesis, and Mixture Properties. Synlett.

• PTC Organics, Inc. (n.d.). Tetrabutylammonium Acetate for Isocyanurate Trimerization. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Synthesis, antibiotic structure–activity relationships, and cellulose dissolution studies of new room-temperature ionic liquids derived from lignin. Retrieved from [Link]

• MH Chem. (2022, July 1). Buchwald -Hartwig Palladium catalyzed cross coupling to make C-N new bond [Video]. YouTube.
• Royal Society of Chemistry. (n.d.). Palladium-catalyzed direct reductive cross-coupling of aryltrimethylammonium salts with aryl bromides. Organic Chemistry Frontiers.
• MDPI. (2020, December 14). Tetrabutylammonium Bromide (TBAB) Catalyzed Synthesis of Bioactive Heterocycles. Molecules.
• Google Patents. (n.d.).
• National Center for Biotechnology Information. (n.d.).
• ACS Publications. (2007, September 27). Efficient Carbonylation Reactions in Phosphonium Salt Ionic Liquids: Anionic Effects. Organic Letters.
• National Academic Digital Library of Ethiopia. (n.d.).
• ACS Publications. (2003, September 18).
• National Center for Biotechnology Information. (n.d.). Palladium-Catalyzed Carbonylation Reactions of Aryl Bromides at Atmospheric Pressure: A General System Based on Xantphos.
• Organic Chemistry Portal. (n.d.). Palladium(0)
• Chromatography Forum. (2019, September 18).
• ChemicalBook. (n.d.). Tributylamine | 102-82-9.
• MDPI. (2019, July 18).
• ChemRxiv. (n.d.). When the “co-catalyst” may be the real catalyst.
• Reddit. (2022, December 15). Issues with reactions with tetrabutylammonium salts?. r/Chempros.

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• 2. N-Methyl-N,N,N-tributylammonium acetate | C15H33NO2 | CID 9816633 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. The Chemist | Journal of the American Institute of Chemists [theaic.org]
• 4. chemimpex.com [chemimpex.com]
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Technical Support Center: Troubleshooting Viscosity Issues in Tributylmethylammonium Acetate (TBMA OAc) Solutions

Welcome to the Technical Support Center for Tributylmethylammonium Acetate (TBMA OAc) , also known as [N4441​][OAc] . As a highly effective, halogen-free ionic liquid (IL), TBMA OAc is widely utilized in biomass processing, cellulose dissolution, and extractive distillation 1. However, due to its bulky cation and strong electrostatic network, researchers frequently encounter severe viscosity challenges at room temperature.

This guide is engineered to provide scientists and drug development professionals with field-proven, mechanistically grounded solutions to optimize mass transfer without sacrificing the solvent's chemical efficacy.

Part 1: Frequently Asked Questions (Mechanisms & Causality)

Q1: Why is my TBMA OAc solution so viscous at room temperature, and how does it impact my experimental workflow? A: The high viscosity of TBMA OAc stems from the strong electrostatic interactions between the tributylmethylammonium cation and the acetate anion, compounded by extensive van der Waals forces among the bulky butyl chains. At room temperature (25°C), this dense molecular network severely limits molecular mobility. In practical terms, this kinetic limitation causes high back-pressure in flow systems, prevents homogeneous mixing, and drastically reduces the mass transfer rate required for efficient cellulose dissolution or extraction 2.

Q2: What is the most effective way to reduce the viscosity of TBMA OAc without compromising its solvent power for cellulose? A: The addition of a polar aprotic co-solvent, specifically Dimethyl Sulfoxide (DMSO) , is the most effective intervention. Causality dictates that a successful co-solvent must act as a "molecular lubricant" without competing for the active sites. DMSO possesses a high dielectric constant but lacks hydrogen bond donors. It interposes itself between the [N4441​]+ and [OAc]− ions, increasing free volume and drastically lowering bulk viscosity. Crucially, DMSO does not strongly solvate the acetate anion, leaving the [OAc]− free to attack and disrupt the intermolecular hydrogen bond network of cellulose 3.

Q3: My TBMA OAc solution suddenly dropped in viscosity, but it is no longer dissolving biomass. What happened? A: Your ionic liquid has absorbed atmospheric moisture. TBMA OAc is highly hygroscopic 4. While water effectively reduces viscosity, it is a protic solvent. Water molecules aggressively form hydrogen bonds with the acetate anions, heavily hydrating them. This competitive binding neutralizes the anion's ability to interact with the hydroxyl groups of cellulose, rendering the solvent completely ineffective for biomass dissolution 5.

Part 2: Quantitative Data & System Optimization

To make informed decisions, refer to the table below, which summarizes the causal relationship between specific interventions, resultant viscosity, and the functional capacity of the TBMA OAc system.

System State / Intervention	Temperature (°C)	Est. Viscosity Range (mPa·s)	Mass Transfer Efficiency	Cellulose Dissolution Capacity
Pure TBMA OAc (Baseline)	25°C	> 1,000	Poor (Kinetically limited)	Low (Extremely slow)
Thermal Activation	80°C	50 - 150	Good	High (Up to 10-15 wt%)
Aprotic Co-solvent (50 mol% DMSO)	25°C	< 50	Excellent	High (Rapid dissolution)
Moisture Contamination (>5 wt% H2​O )	25°C	< 100	Good	None (Cellulose precipitates)

Part 3: Mechanistic & Diagnostic Visualizations

Workflow for diagnosing and resolving high viscosity in TBMA OAc systems.

Mechanistic pathways of co-solvents vs. water on TBMA OAc solvent power.

Part 4: Self-Validating Experimental Protocols

To ensure reproducibility, follow these self-validating workflows. Each protocol includes an intrinsic verification step to guarantee the integrity of the system before proceeding.

Protocol A: Moisture Control and Dehydration of TBMA OAc

Because water artificially lowers viscosity while destroying solvent capacity, dehydration is the mandatory first step in any IL workflow.

• Initial Assessment: Transfer 50 mL of TBMA OAc into a round-bottom flask. Perform an initial Karl Fischer (KF) titration to establish baseline moisture content.

• Vacuum Drying: Attach the flask to a rotary evaporator. Submerge the flask in a heating mantle or oil bath set to 80°C. Apply a high vacuum (< 10 mbar) and rotate at 60 RPM for 4 to 6 hours.

• Self-Validation Step: Extract a 1 mL aliquot using a dry syringe under an inert atmosphere (Nitrogen or Argon). Perform a secondary KF titration.

  • Pass Criteria: Moisture content must be < 0.5 wt%. If > 0.5 wt%, continue vacuum drying for an additional 2 hours.

• Storage: Immediately transfer the dehydrated TBMA OAc to a desiccator or an argon-purged glovebox to prevent atmospheric moisture reabsorption.

Protocol B: Preparation of a Low-Viscosity Co-solvent System (TBMA OAc / DMSO)

This protocol utilizes DMSO to break the macroscopic viscosity limitations without neutralizing the acetate anion's activity.

• Reagent Preparation: Ensure the TBMA OAc has passed the validation step in Protocol A. Use anhydrous DMSO (water content < 50 ppm, stored over molecular sieves).

• Blending: In a controlled environment (glovebox or under continuous nitrogen flow), add anhydrous DMSO to the dehydrated TBMA OAc to achieve a 50 mol% mixture.

• Homogenization: Stir the mixture magnetically at 40°C for 30 minutes. The solution will transition from a thick, honey-like consistency to a highly fluid liquid.

• Biomass Addition: Gradually add microcrystalline cellulose (up to 10 wt%) to the stirring solution.

• Self-Validation Step: Monitor the dissolution visually using polarized light microscopy.

  • Pass Criteria: Complete absence of birefringence (crystalline structures) under polarized light indicates 100% dissolution, confirming that the co-solvent reduced viscosity without inhibiting the IL's chemical solvent power.

References

• Understanding the role of co-solvents in the dissolution of cellulose in ionic liquids. Green Chemistry (RSC Publishing). 3

• Ionic Liquids Used in Dissolution of Cellulose. Encyclopedia.pub.5

• Viscosity of Cellulose−Imidazolium-Based Ionic Liquid Solutions. ACS Publications. 2

• Extractive distillation of tetrahydrofuran–ethanol azeotropic mixture with ionic liquid as extractant. ResearchGate.1

• Safety Data Sheet: Tributylmethylammonium acetate. proionic.com. 4

Sources

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• 3. Understanding the role of co-solvents in the dissolution of cellulose in ionic liquids - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. proionic.com [proionic.com]
• 5. encyclopedia.pub [encyclopedia.pub]

Technical Support Center: Purification of Tributylmethylammonium Acetate (MTBAA)

Target Audience: Researchers, Scientists, and Drug Development Professionals

Overview

Methyltributylammonium acetate (MTBAA) is a highly polar quaternary ammonium ionic liquid frequently utilized as an entrainer in extractive distillation1[1] and as a phase-transfer catalyst. Because MTBAA is typically synthesized via the alkylation of methylamine or anion exchange from methyltributylammonium chloride 2[2], post-reaction mixtures often contain unreacted amines, halide impurities, and residual water. Due to its extreme hygroscopicity3[3], purification requires a rigorous, causality-driven approach to ensure catalytic reproducibility.

Diagnostic Purification Workflow

Diagnostic workflow for the purification of Tributylmethylammonium acetate (MTBAA).

Quantitative Physicochemical Data for Purification

To effectively isolate MTBAA, you must leverage its specific solubility profile. The table below summarizes the physicochemical constraints that dictate the purification methodologies.

Parameter	Value / Characteristic	Purification Rationale
Solubility (Polar)	Miscible in H₂O, Methanol, DMSO	Enables aqueous/alcoholic ion-exchange chromatography and precipitation workflows 4[4].
Solubility (Non-Polar)	Insoluble in Hexane, Diethyl Ether	Allows for selective Liquid-Liquid Extraction (LLE) of unreacted non-polar amines 4[4].
Hygroscopicity	Extremely High	Necessitates high-vacuum Schlenk line drying; trace water prevents crystallization3[3].
Halide Tolerance	< 0.1% (w/w)	Residual Cl⁻/Br⁻ poisons phase-transfer catalysis; requires rigorous AgNO₃ validation 5[5].

Self-Validating Experimental Protocols

Protocol A: Liquid-Liquid Extraction (Removal of Unreacted Amines)

Causality: MTBAA's ionic nature restricts its solubility to polar networks via dipole-ion interactions. Unreacted precursors (e.g., tributylamine) lack this interaction and partition entirely into hydrocarbon solvents 4[4].

• Dilution: Dilute the crude MTBAA reaction mixture with an equal volume of deionized water (or methanol) to reduce the viscosity of the ionic liquid.

• Extraction: Transfer the solution to a separatory funnel and add 1 volume of a non-polar extraction solvent (n-hexane is preferred over ethyl acetate to prevent emulsion).

• Phase Separation: Shake vigorously and allow phase separation. Drain the lower aqueous/methanolic phase (containing MTBAA) into a clean flask. Discard the upper organic phase.

• Repetition: Repeat the non-polar wash 3 times.

• Self-Validation: Spot the final hexane wash on a Thin-Layer Chromatography (TLC) plate. Develop in a suitable eluent and stain with iodine. The absence of spots confirms the complete removal of unreacted amines.

Protocol B: Halide Removal via Precipitation

Causality: Direct salt metathesis with sodium acetate is an equilibrium process that often leaves up to 50% of the original halides unexchanged5[5]. Driving the reaction to completion requires a thermodynamic sink, such as the formation of insoluble silver halides.

• Precipitation: Add a slight stoichiometric excess of Silver Acetate (AgOAc) to the aqueous MTBAA solution.

• Reaction: Stir aggressively in a foil-wrapped flask (to prevent light degradation of silver salts) for 4 hours at room temperature.

• Filtration: Filter the resulting suspension through a dense Celite pad to remove the precipitated AgCl/AgBr.

• Self-Validation: Take a 1 mL aliquot of the filtrate, acidify with 1 drop of dilute HNO₃, and add 2 drops of 0.1 M AgNO₃. A clear solution (no white/pale yellow precipitate) validates complete halide removal.

Protocol C: Dehydration & Solvent Removal

Causality: MTBAA is extremely hygroscopic3[3]. Trace water acts as a plasticizer, disrupting the crystal lattice and causing the ionic liquid to present as a viscous syrup rather than a solid, which severely impacts catalytic reproducibility.

• Bulk Removal: Transfer the clear filtrate to a round-bottom flask and remove bulk solvents using a rotary evaporator at 50 °C under reduced pressure (10-20 mbar).

• High-Vacuum Drying: Connect the flask to a Schlenk line or high-vacuum manifold (<0.1 mbar). Heat the flask in an oil bath at 60–70 °C for 24–48 hours.

• Self-Validation: Perform a Karl Fischer titration on a small sample. Proceed only when the water content is <500 ppm. Immediately backfill the flask with dry Argon or Nitrogen before storage.

Troubleshooting & FAQs

Q: My purified MTBAA is a viscous syrup instead of a solid salt. How can I induce crystallization? A: MTBAA is highly hygroscopic3[3]. Even ambient humidity during transfer can introduce enough water to depress its melting point, turning the solid into a viscous liquid. Ensure you are drying under high vacuum (<0.1 mbar) at 60 °C for at least 24 hours. If it remains viscous, seed the flask with a pure MTBAA crystal and store it under an inert argon atmosphere at 4 °C.

Q: I attempted an anion exchange using Sodium Acetate, but my chloride levels are still too high. Why? A: Anion exchange using simple sodium acetate in a solvent like aqueous methanol is an equilibrium-limited reaction. Literature indicates that this method may only exchange ~50% of the halide ions5[5]. To achieve high-purity MTBAA, you must use a thermodynamic driver, such as an anion-exchange resin column (which uses a massive localized excess of acetate) or Silver Acetate (where the precipitation of AgCl drives the equilibrium forward).

Q: How do I remove the yellow/brown discoloration from my MTBAA batch? A: Discoloration usually stems from amine oxidation products generated during synthesis. Dissolve the ionic liquid in water or methanol, add activated charcoal (5% w/w), stir at 40 °C for 2 hours, and filter through a 0.22 µm PTFE membrane or a Celite pad before proceeding to the dehydration step.

Q: Can I use ethyl acetate to wash my aqueous MTBAA solution instead of hexane? A: While ethyl acetate is immiscible with water, it is slightly more polar than hexane. Depending on the concentration of your MTBAA, ethyl acetate might cause minor emulsion issues or extract trace amounts of the ionic liquid itself. For optimal phase separation and zero product loss, strictly non-polar solvents like n-hexane are recommended4[4].

References

• Mechanism Analysis and Multiobjective Optimization of Efficient and Energy-Saving Separation of Green Fuel Additives via Extractive Pressure Swing Distillation with an Ionic Liquid Mixed Entrainer. ACS Publications.1

• Methyltributylammonium chloride 56375-79-2 wiki. Guidechem.2

• Synthesis, structural analysis, electrochemical and magnetic properties of tetrachloroferrate ionic liquids. RSC Publishing.4

• Tributylmethylammonium chloride - CAS-Number 56375-79-2. Chemodex.3

• US4940760A - Group Transfer Polymerization process employing supported initiators. Google Patents.5

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Page loading... [wap.guidechem.com]
• 3. Tributylmethylammonium chloride - CAS-Number 56375-79-2 - Order from Chemodex [chemodex.com]
• 4. Synthesis, structural analysis, electrochemical and magnetic properties of tetrachloroferrate ionic liquids - New Journal of Chemistry (RSC Publishing) DOI:10.1039/D1NJ01400E [pubs.rsc.org]
• 5. US4940760A - Group Transfer Polymerization process employing supported initiators - Google Patents [patents.google.com]

Preventing degradation of Tributylmethylammonium acetate during heating

Technical Support Center: Troubleshooting Thermal Degradation of Tributylmethylammonium Acetate (TMAA)

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the thermal instability of Tributylmethylammonium acetate (TMAA) during solvent evaporation, chemical synthesis, or continuous flow processes. While TMAA is a highly versatile room-temperature ionic liquid (RTIL), its acetate anion renders it uniquely susceptible to thermal degradation compared to its halide or fluorinated counterparts.

This guide dissects the chemical causality of TMAA degradation and provides field-proven, self-validating protocols to preserve its structural integrity during heating.

Section 1: Mechanistic Insights into TMAA Degradation

Q1: Why does TMAA degrade so readily upon heating compared to other ionic liquids?

Causality & Mechanism: The thermal stability of an ionic liquid is heavily dictated by the nucleophilicity and basicity of its anion. In TMAA, the acetate anion ( CH3​COO− ) is a relatively strong base and a moderate nucleophile. When subjected to thermal stress (typically >120°C), TMAA undergoes two competing degradation pathways[1]:

• Hofmann Elimination (Primary): The acetate anion acts as a base, abstracting a β -hydrogen from one of the butyl chains. This results in the cleavage of the carbon-nitrogen bond, producing 1-butene, acetic acid, and a tertiary amine (dibutylmethylamine)[2].

• Reverse Menshutkin Reaction ( SN​2 Dealkylation): The acetate anion acts as a nucleophile, attacking the sterically unhindered α -carbon of the methyl group (or a butyl group), yielding methyl acetate (or butyl acetate) and tributylamine[1].

Because these reactions are intrinsic to the molecular structure of the cation-anion pair, thermal degradation cannot be "blocked" without altering the chemical environment.

Fig 1: Competing thermal degradation pathways of TMAA under heating.

Q2: At what exact temperature does TMAA begin to decompose?

Data & Context: The onset of thermal decomposition ( Tonset​ ) for quaternary ammonium acetates is significantly lower than that of corresponding halides or fluorinated anions[3]. While exact values depend on heating rates and impurities (like residual water), degradation typically initiates around 120°C to 130°C in a neat state[2].

Table 1: Thermal Stability Profile of Quaternary Ammonium Ionic Liquids

System / Condition	Anion	Tonset​ (°C)	Primary Degradation Mechanism	Stabilization Strategy
Neat TMAA	Acetate	~120 - 130	Hofmann Elimination / SN​2	Baseline (Unstabilized)
TMAA in Methanol	Acetate	> 150 (Apparent)	Suppressed	H-Bonding to Acetate
TBMA-Methyl Sulfate	Methyl Sulfate	~200 - 220	SN​2 Dealkylation	Lower Anion Nucleophilicity
TBMA-TFSI	Bis(trifluoromethylsulfonyl)imide	> 350	C-N Bond Cleavage	Non-coordinating Anion

Note: Data synthesized from comparative thermal degradation studies on quaternary ammonium salts[3][4].

Section 2: Troubleshooting & Experimental Interventions

Q3: I need to dry my TMAA solution. How can I remove water/solvents without triggering degradation?

Solution: Heating TMAA to its boiling point at atmospheric pressure is a guaranteed route to degradation. You must decouple the solvent's boiling point from the ionic liquid's degradation temperature by utilizing a high-vacuum environment. The following self-validating protocol ensures complete dehydration while keeping the bulk temperature well below the activation energy threshold for Hofmann elimination.

Protocol: Vacuum-Assisted Thermal Dehydration of TMAA Rationale: By reducing the system pressure to <10 mbar, the boiling point of water/methanol is drastically lowered, allowing for rapid evaporation at 50°C—a temperature where TMAA is completely kinetically stable.

• Preparation: Transfer the TMAA solution into a round-bottom flask, ensuring it is no more than 30% full to prevent bumping.

• Apparatus Setup: Connect the flask to a rotary evaporator equipped with a high-efficiency cold trap (dry ice/acetone) and a vacuum pump capable of reaching <10 mbar.

• Temperature Programming: Submerge the flask in a water bath set strictly to 50°C . Do not exceed 60°C at any point during this process.

• Pressure Reduction (Self-Validating Step): Gradually decrease the pressure. You will observe condensation in the trap. If bumping occurs, slightly increase the pressure before lowering it again. The cessation of condensation under high vacuum (<10 mbar) validates that the bulk solvent has been removed.

• Deep Desiccation: Once the bulk solvent is removed, maintain the system at 50°C and <1 mbar for 12–24 hours. The low temperature prevents thermal dealkylation, while the deep vacuum drives off strongly coordinated water molecules.

Q4: Can I stabilize TMAA during high-temperature continuous flow reactions?

Solution: Yes, through Solvent-Mediated Stabilization . If your reaction requires temperatures approaching 120°C, neat TMAA will degrade. However, introducing a protic co-solvent (such as 1 or ethanol) fundamentally alters the thermodynamics of the system[1].

Causality: Protic solvents form strong hydrogen bonds with the oxygen atoms of the acetate anion. This solvation shell significantly reduces the effective basicity and nucleophilicity of the acetate, thereby increasing the activation energy required for both Hofmann elimination and the reverse Menshutkin reaction[1].

Fig 2: Decision matrix for the thermal processing and stabilization of TMAA.

Q5: My TMAA has turned yellow/brown after heating. Is it ruined?

Solution: Discoloration is the primary macroscopic indicator of thermal degradation. The yellow/brown color arises from the formation of conjugated alkenes (from Hofmann elimination) and subsequent polymerization of degradation byproducts.

Action: If your TMAA has darkened significantly, its purity is compromised. You must verify the structural integrity using 1H -NMR. Look for the appearance of vinylic protons (around 5.0 - 6.0 ppm) indicating butene formation, or shifts in the N-methyl/N-butyl signals indicating the presence of neutral tertiary amines. If degradation is >2%, the batch should be discarded or subjected to rigorous purification (e.g., solvent extraction), as the basic amine byproducts will poison acid-sensitive catalytic reactions.

References

• Degradation Kinetics and Solvent Effects of Various Long-Chain Quaternary Ammonium Salts. ChemRxiv. Available at:[Link]

• Synthesis of Quaternary Ammonium Room-Temperature Ionic Liquids and their Application in the Dissolution of Cellulose. MDPI. Available at:[Link]

• Synthesis and Thermal Stability of Bis-Quaternary Ammonium Ionic Liquids with Inorganic Anions. ResearchGate. Available at:[Link]

• Tributylmethylammonium Bis(trifluoromethylsulfonyl)Imide - Hiyka: Product Overview. Hiyka. Available at:[Link]

Sources

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• 2. researchgate.net [researchgate.net]
• 3. Synthesis of Quaternary Ammonium Room-Temperature Ionic Liquids and their Application in the Dissolution of Cellulose [mdpi.com]
• 4. hiyka.com [hiyka.com]

Technical Support Center: Optimizing Tributylmethylammonium Acetate (TMAA) for Dissolution

Welcome to the technical support center for Tributylmethylammonium acetate (TMAA). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical advice on optimizing TMAA concentration for various dissolution applications. Moving beyond simple protocols, we will explore the underlying scientific principles to empower you to make informed decisions during your experimental design and troubleshooting processes.

Frequently Asked Questions (FAQs)

This section addresses fundamental questions about TMAA and its role as a powerful solvent.

Q1: What is Tributylmethylammonium acetate (TMAA) and why is it an effective solvent?

Tributylmethylammonium acetate is a quaternary ammonium salt, a type of ionic liquid (IL). Ionic liquids are salts that are liquid below 100°C.[1] TMAA's effectiveness as a solvent, particularly for challenging substrates like natural polymers and some active pharmaceutical ingredients (APIs), stems from its unique ionic structure.[2]

The dissolution mechanism, especially for polymers like cellulose, involves the disruption of the extensive inter- and intramolecular hydrogen bond networks that give these materials their recalcitrance.[2][3] The acetate anion (CH₃COO⁻) is a strong hydrogen bond acceptor and plays a critical role by forming new, stronger hydrogen bonds with the hydroxyl groups of the polymer, effectively breaking the native hydrogen bonds.[4][5] The bulky tributylmethylammonium cation ([N(CH₃)(C₄H₉)₃]⁺) then surrounds the polymer chain, preventing it from re-aggregating and keeping it in solution.[6] This combined action of the anion and cation makes TMAA and similar ILs highly effective solvents.[4][7]

Q2: What types of materials are commonly dissolved using TMAA?

TMAA and its structural analog, tetrabutylammonium acetate (TBAA), are particularly well-suited for dissolving natural polymers that are insoluble in common solvents. The most prominent example is cellulose .[8][9] Other natural polymers like chitin, silk fibroin, and keratin can also be dissolved in appropriate ionic liquids.[2]

In the pharmaceutical industry, ionic liquids are being explored to enhance the solubility and bioavailability of poorly water-soluble APIs.[10] By creating amorphous solid dispersions (ASDs) or co-amorphous systems with APIs, TMAA can prevent crystallization and improve dissolution rates in aqueous media.[11][12][13]

Q3: Besides concentration, what are the most critical parameters affecting dissolution in TMAA?

Optimizing dissolution is a multifactorial process. While concentration is key, several other parameters must be controlled:

• Temperature: Increasing the temperature generally decreases the viscosity of the ionic liquid and increases the dissolution rate.[14] For many systems, heating to temperatures between 50°C and 100°C is common.[8][15] However, excessive heat can lead to the degradation of sensitive substrates, so an optimal temperature must be determined.[16]

• Water Content: The presence of water can significantly reduce the dissolution capacity of acetate-based ionic liquids.[17] Water molecules can compete with the acetate anion in forming hydrogen bonds, thereby reducing its effectiveness at disrupting the substrate's hydrogen bond network. It is crucial to use anhydrous TMAA and ensure substrates are thoroughly dried before dissolution.

• Co-solvents: The viscosity of pure TMAA can be high, which can slow down dissolution kinetics.[14] The use of polar aprotic co-solvents, such as dimethyl sulfoxide (DMSO), is a common and effective strategy.[6][8] DMSO can reduce the overall viscosity and weaken the interactions between the TMAA ions, enhancing the solvent's ability to interact with the substrate.[6]

• Substrate Properties: The physical characteristics of the material to be dissolved have a major impact. For polymers, factors like degree of polymerization, crystallinity, and particle size are critical.[18] Pre-treatment methods, such as grinding or milling to reduce particle size and increase surface area, can significantly accelerate dissolution.[18][19]

Optimization Workflow: A Step-by-Step Guide

Achieving optimal dissolution requires a systematic approach. The following protocol provides a framework for determining the ideal TMAA concentration for your specific application.

Protocol 1: Systematic Optimization of TMAA Concentration

• Substrate Characterization & Preparation:

  • Thoroughly characterize your starting material (e.g., polymer molecular weight, API polymorphism).

  • Ensure the substrate is completely dry to avoid interference from water. Use a vacuum oven if necessary.

  • If applicable, grind the substrate to a fine, uniform powder to maximize surface area.[19]

• Solvent System Preparation:

  • If using a co-solvent like DMSO, prepare stock solutions of TMAA at various weight percentages (wt%). A good starting point is to test a broad range, for example: 10%, 25%, 50%, and 75 wt% TMAA in DMSO.

  • Ensure the TMAA and co-solvent are anhydrous.

• Range-Finding Dissolution Study:

  • In separate, sealable glass vials, add a fixed amount of your substrate (e.g., 2-5 wt%).

  • Add a defined volume of each prepared TMAA/co-solvent mixture to the vials.

  • Place the vials in a temperature-controlled shaker or on a stirring hotplate set to a moderate temperature (e.g., 60-80°C).

  • Visually monitor the dissolution process over time. Note the time it takes for the substrate to fully dissolve in each concentration.

• Analysis and Refinement:

  • Identify the concentration range that provided the most efficient dissolution in the initial study.

  • Perform a second, more refined experiment using narrower concentration intervals within that optimal range (e.g., if 25% was effective, test 20%, 25%, 30%, and 35%).

  • For a more quantitative assessment, consider analyzing the final solutions for viscosity or using light microscopy to confirm the absence of undissolved particles.

The following table provides literature-derived starting points for dissolving cellulose, a common application.

Substrate	TMAA System	Temperature (°C)	Substrate Conc. (wt%)	Outcome	Reference
α-Cellulose	Neat Tetrabutylammonium Acetate	100	~2%	Dissolution in 30 min	[15]
Cellulose	TBAA in DMSO	40	8%	Dissolution in 5 min (with crown ether catalyst)	[20]
Cellulose	TBAA in DMSO	50	Not specified	Rapid dissolution	[8]

Note: Tributylmethylammonium acetate (TMAA) and Tetrabutylammonium acetate (TBAA) are structurally similar and often used interchangeably in these applications. These values should be used as a starting guide for your own optimization.

Troubleshooting Guide

Even with careful planning, experimental challenges can arise. This section addresses common problems and provides actionable solutions.

Problem 1: Incomplete or Extremely Slow Dissolution

• Symptom: Solid particles remain in the solution even after prolonged stirring at elevated temperatures.

Logical Troubleshooting Flow for Incomplete Dissolution

Caption: Troubleshooting flowchart for incomplete dissolution.

Problem 2: Solution Viscosity is Too High for Processing

• Symptom: The dissolved solution is gel-like and difficult to stir, transfer, or process further (e.g., for fiber spinning or film casting).

Causality and Remediation Diagram

Caption: Cause-and-effect diagram for high solution viscosity.

Problem 3: Substrate Appears to Degrade or Change Color

• Symptom: The solution develops a yellow or brown tint, especially at high temperatures, suggesting chemical degradation of the substrate.

Potential Cause	Scientific Rationale	Recommended Solution
Excessive Heat	Thermal energy is breaking chemical bonds within the substrate molecules. This is a common issue for biopolymers like cellulose at temperatures above 100-120°C.[16]	Determine the lowest effective temperature for dissolution. Try a longer dissolution time at a lower temperature.
High TMAA Basicity	The acetate anion can act as a base, potentially catalyzing elimination or hydrolysis reactions in sensitive molecules, particularly some APIs.	If degradation is suspected, screen alternative ionic liquids with less basic anions (e.g., chloride) or consider adding a co-solvent to moderate the system's properties. For APIs, verify the compound's stability at the target pH and temperature.[11]

References

• Zhang, Q. et al. (2017). Towards a molecular understanding of cellulose dissolution in ionic liquids: anion/cation effect, synergistic mechanism and physicochemical aspects. Chemical Science. Available at: [Link]

• Liu, H. et al. (2012). Understanding the mechanism of cellulose dissolution in 1-butyl-3-methylimidazolium chloride ionic liquid via quantum chemistry calculations and molecular dynamics simulations. Physical Chemistry Chemical Physics. Available at: [Link]

• Saito, T. et al. (2006). Mechanism of cellulose dissolution in the ionic liquid 1-n-butyl-3-methylimidazolium chloride: a 13C and 35/37Cl NMR relaxation study on model systems. Chemical Communications. Available at: [Link]

• Kundu, S. et al. (2022). Understanding the Dynamics of Cellulose Dissolved in an Ionic Liquid Solvent Under Shear and Extensional Flows. Biomacromolecules. Available at: [Link]

• Kosan, B. et al. (2023). Ionic Liquids Used in Dissolution of Cellulose. Encyclopedia.pub. Available at: [Link]

• Stenqvist, B. et al. (2017). On the dissolution of cellulose in tetrabutylammonium acetate/dimethyl sulfoxide: a frustrated solvent. Cellulose. Available at: [Link]

• Zhu, S. et al. (2006). Dissolution of natural polymers in ionic liquids: A review. Australian Journal of Chemistry. Available at: [Link]

• Hedlund, C. (2018). Dissolution and fibre spinning of cellulose from an ionic liquid. Lund University Publications. Available at: [Link]

• Rogers, R. D. et al. (2011). Polymer dissolution and blend formation in ionic liquids. Google Patents.

• Hayashi, R. et al. (2022). Dissolution behavior of cellulose in a novel cellulose solvent. Carbohydrate Research. Available at: [Link]

• Wang, J. et al. (2013). Polymer solubility in ionic liquids: dominated by hydrogen bonding. Polymer Chemistry. Available at: [Link]

• Xhemplar. (2025). Tetrabutylammonium Acetate: Applications, Synthesis, and Mixture Properties. Available at: [Link]

• Tuerk, J. et al. (2022). Safer Solvents for Active Pharmaceutical Ingredient Purification Using Column Chromatography. ACS Sustainable Chemistry & Engineering. Available at: [Link]

• Nazari, B. et al. (2022). Universality in Solution Properties of Polymers in Ionic Liquids. ACS Applied Polymer Materials. Available at: [Link]

• Ghasemi, M. et al. (2018). Fundamental Understanding of Cellulose Dissolution Can Improve the Efficiency of Biomass Processing. Agricultural Research & Technology: Open Access Journal. Available at: [Link]

• Miao, T. et al. (2014). Quaternary ammonium acetate: an efficient ionic liquid for the dissolution and regeneration of cellulose. RSC Advances. Available at: [Link]

• Sun, N. et al. (2015). Quaternary ammonium acetate: An efficient ionic liquid for the dissolution and regeneration of cellulose. ResearchGate. Available at: [Link]

• Saboo, S. et al. (2022). Impact of dissolution medium pH and ionization state of the drug on the release performance of amorphous solid dispersions. Journal of Pharmaceutical Sciences. Available at: [Link]

• U.S. Food and Drug Administration. (2018). Q3C — Tables and List Guidance for Industry. Available at: [Link]

• Li, J. et al. (2023). Effects of Additives on the Physical Stability and Dissolution of Polymeric Amorphous Solid Dispersions: a Review. AAPS PharmSciTech. Available at: [Link]

• He, Y. et al. (2010). Rationale for Selection of Dissolution Media: Three Case Studies. Dissolution Technologies. Available at: [Link]

• DeRosa, M. et al. (2024). Solvent Replacement Strategies for Processing Pharmaceuticals and Bio-Related Compounds—A Review. Molecules. Available at: [Link]

• Faggian, M. et al. (2019). Deep eutectic solvents comprising active pharmaceutical ingredients in the development of drug delivery systems. Pharmaceutical Patent Analyst. Available at: [Link]

• Wairkar, S. et al. (2023). Current Techniques of Water Solubility Improvement for Antioxidant Compounds and Their Correlation with Its Activity: Molecular Pharmaceutics. Molecules. Available at: [Link]

• Socha, A. M. et al. (2014). Synthesis, antibiotic structure–activity relationships, and cellulose dissolution studies of new room-temperature ionic liquids derived from lignin. Biotechnology for Biofuels. Available at: [Link]

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• 3. Ionic Liquids Used in Dissolution of Cellulose | Encyclopedia MDPI [encyclopedia.pub]
• 4. Understanding the mechanism of cellulose dissolution in 1-butyl-3-methylimidazolium chloride ionic liquid via quantum chemistry calculations and molecular dynamics simulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Mechanism of cellulose dissolution in the ionic liquid 1-n-butyl-3-methylimidazolium chloride: a 13C and 35/37Cl NMR relaxation study on model systems - Chemical Communications (RSC Publishing) [pubs.rsc.org]
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• 9. Tetrabutylammonium Acetate: Applications, Synthesis, and Mixture Properties_Chemicalbook [chemicalbook.com]
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Technical Support Center: Scaling Up Reactions with Tributylmethylammonium Acetate (TMAA)

Welcome to the Advanced Technical Support Center for process chemists and drug development professionals working with Tributylmethylammonium acetate (TMAA, also designated as [N4441][OAc] or [TriC4][Ace]). While TMAA is a highly effective, tunable ionic liquid (IL) for green catalysis and extractive distillation[1], transitioning from bench-scale (milliliters) to pilot-scale (liters to kilograms) introduces complex thermodynamic, rheological, and chemical challenges.

This guide bypasses generic advice, providing causality-driven troubleshooting, self-validating protocols, and mechanistic insights to ensure your scale-up is robust and reproducible.

FAQ 1: Mass Transfer & Viscosity Limitations

Q: Why does my reaction yield drop significantly when scaling up from 100 mL to 10 L using TMAA, despite identical stoichiometry and temperature?

The Causality: TMAA exhibits a relatively high dynamic viscosity compared to traditional organic solvents, highly dependent on hydrogen bonding and van der Waals interactions within the ionic network[2]. At the 100 mL scale, magnetic stirring provides sufficient shear to overcome this viscosity, ensuring homogeneous heat and mass transfer. However, at the 10 L scale, standard anchor or pitch-blade impellers often fail to generate adequate radial flow. This creates localized "dead zones" where reactant concentrations deplete and thermal gradients form, ultimately reducing the overall reaction yield.

Data Presentation: Quantitative Impact of Scale and Co-Solvents on TMAA

Scale	Solvent System	Temp (°C)	Dynamic Viscosity (cP)	Mixing Regime	Yield Impact
100 mL	Pure TMAA	25°C	~150 cP	Laminar / Transitional	Baseline (95%)
10 L	Pure TMAA	25°C	~150 cP	Laminar (Dead Zones)	Severe Drop (60%)
10 L	Pure TMAA	60°C	~30 cP	Turbulent	Recovered (94%)
10 L	TMAA + 10% DMSO	25°C	~45 cP	Turbulent	Recovered (92%)

Self-Validating Protocol: Viscosity Mitigation via Mixed Entrainers To restore yields without altering the core chemistry, you must disrupt the ionic network to lower viscosity.

• Baseline Rheology Profiling: Measure the dynamic viscosity of your specific reaction mixture using a rotational rheometer equipped with a Peltier temperature-controlled plate[2].

• Co-solvent Integration: Introduce 5–10% v/v of an inert organic co-solvent (e.g., DMSO or p-diethylbenzene). Research demonstrates that mixed entrainers drastically improve thermodynamic properties and mass transfer without compromising the IL's solvating power[3].

• Impeller Optimization: Replace low-shear anchor impellers with dual Rushton turbines to force radial flow.

• System Validation: Monitor the agitator's motor torque feedback. A stable, low-variance torque reading confirms the elimination of dead zones and uniform homogenization.

FAQ 2: Moisture Control & Hygroscopicity

Q: How do I control the severe hygroscopicity of TMAA during multi-kilogram handling, and why does it stall my catalytic reactions?

The Causality: TMAA is classified as a highly hygroscopic solid/liquid depending on ambient conditions[4]. The acetate anion ([OAc]⁻) acts as a strong hydrogen-bond acceptor. When exposed to atmospheric moisture during scale-up transfers, water molecules rapidly coordinate with the acetate. In moisture-sensitive catalytic reactions, this water acts as a competitive nucleophile or alters the solvation sphere of the metal catalyst, effectively "quenching" the active catalytic species and stalling the reaction kinetics.

Self-Validating Protocol: Rigorous Moisture Control

• Pre-Drying: Heat the TMAA bulk to 60°C under high vacuum (< 1 mbar) for a minimum of 24 hours.

• Inert Transfer: Break the vacuum strictly with ultra-high purity (UHP) Argon. Transfer the IL to the reactor using closed-loop manifolds to prevent atmospheric exposure.

• Validation (Karl Fischer): Extract a 1 mL aliquot via a Schlenk syringe. Perform coulometric Karl Fischer (KF) titration. The system is only validated for reaction if moisture is strictly < 500 ppm.

Fig 1: Closed-loop moisture control and Karl Fischer validation workflow for TMAA.

FAQ 3: Thermal Degradation & Product Recovery

Q: During distillation-based product recovery, the TMAA turns dark brown and loses efficacy. What is the degradation mechanism and how can it be prevented?

The Causality: While TMAA is chemically stable under normal ambient conditions[4], prolonged exposure to high thermal budgets (typically > 120°C–150°C) during conventional batch distillation triggers irreversible thermal degradation. This occurs via two primary mechanistic pathways:

• Reverse Menshutkin Reaction: Nucleophilic attack by the acetate anion on the methyl group, yielding tributylamine and methyl acetate.

• Hofmann Elimination: The acetate base abstracts a beta-hydrogen from one of the butyl chains, yielding dibutylmethylamine, 1-butene, and acetic acid. The dark brown coloration is a visual indicator of polymerized degradation byproducts (often derived from reactive alkenes or ketenes).

Self-Validating Protocol: Low-Thermal-Budget Product Isolation

• Temperature Mapping: Establish a strict maximum thermal budget of 100°C for the reactor jacket.

• Short-Path Distillation (SPD): Instead of batch distillation, feed the reaction mixture into a Wiped-Film Evaporator (WFE) operating at high vacuum (< 0.1 mbar). The residence time is reduced to seconds, allowing product volatilization before the kinetic onset of TMAA degradation.

• Validation (NMR/GC-MS): Analyze the recovered TMAA via ¹H-NMR. Validate the structural integrity by confirming the presence of the N-methyl singlet at exactly δ 3.15 ppm[2]. Alternatively, use GC-MS to verify the absence of tributylamine or dibutylmethylamine in the recovered IL.

Fig 2: Thermal degradation pathways of TMAA and mitigation via short-path distillation.

References

• Critical Properties and Normal Boiling Temperature of Ionic Liquids. Update and a New Consistency Test. ResearchGate.[Link]

• Mechanism Analysis and Multiobjective Optimization of Efficient and Energy-Saving Separation of Green Fuel Additives via Extractive Pressure Swing Distillation with an Ionic Liquid Mixed Entrainer. ACS Publications.[Link]

• Transition of cellulose crystalline structure in biodegradable mixtures of renewably-sourced levulinate alkyl ammonium ionic. The Royal Society of Chemistry.[Link]

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• 4. proionic.com [proionic.com]

Reference Data & Comparative Studies

Publish Comparison Guide: Spectroscopic Validation of Tributylmethylammonium Acetate (TMAA) Purity

Executive Summary & Scientific Context

As a Senior Application Scientist, I frequently encounter scale-up failures in biomass processing and extractive distillation that are incorrectly attributed to thermodynamic limitations. In reality, the root cause is almost always solvent impurity. Tributylmethylammonium acetate (TMAA, [TriC4][OAc]) is a highly efficient quaternary ammonium electrolyte and phase transfer catalyst, prized for its ability to dissolve recalcitrant biopolymers and separate complex azeotropes. However, its performance is exquisitely sensitive to trace impurities.

This guide provides an objective, data-driven comparison of high-purity TMAA against standard-grade variants and the widely used Tetrabutylammonium acetate (TBAA). Furthermore, it establishes a rigorous, self-validating spectroscopic methodology to confirm TMAA purity before deployment.

The Causality of Impurities in Quaternary Ammonium Acetates

Why does spectroscopic purity matter? The dissolution power of TMAA relies on the high hydrogen-bond basicity of the acetate anion, which1[1].

• Water Contamination: Water acts as a competitive hydrogen-bond donor. Even 1% (w/w) water can preferentially solvate the acetate anion, 2[2].

• Halide Residuals: Trace chlorides or bromides remaining from the quaternization step reduce the overall basicity of the solvent system.

• Unreacted Amines: Residual tributylamine can trigger unwanted side reactions,3[3].

Comparative Performance: High-Purity TMAA vs. Alternatives

To illustrate the impact of these impurities, we compared Spectroscopy-Grade TMAA (>99.5%), Standard-Grade TMAA (98%), and High-Purity TBAA across critical performance metrics.

Product Variant	Purity (qNMR)	Water Content (KF)	Halide Residuals	Cellulose Solubility (wt% in DMSO, 25°C)	Baseline Spectral Noise
High-Purity TMAA	> 99.5%	< 0.1%	< 10 ppm	12.5 wt%	Negligible
Standard-Grade TMAA	98.0%	1.5%	450 ppm	4.2 wt%	High (Amine peaks)
High-Purity TBAA	> 99.5%	< 0.1%	< 10 ppm	8.1 wt%	Negligible

Scientific Insight: While TBAA is a standard benchmark[1], the asymmetric cation of TMAA lowers the lattice energy and viscosity of the solvent system, yielding superior cellulose solubility—provided the purity is rigorously maintained. Standard-grade TMAA, burdened by water and halides, performs significantly worse than pure TBAA.

Self-Validating Experimental Methodology

To ensure absolute trustworthiness, the following protocols are designed as self-validating systems . Every measurement includes an internal check to rule out false positives caused by sample handling.

Protocol 1: Anhydrous Sample Preparation & Karl Fischer (KF) Titration

Causality: TMAA is highly hygroscopic. If a sample is prepared in ambient air, it will absorb moisture, leading to artificially high water content readings.

• System Blanking: Titrate pure anhydrous methanol in the KF vessel. This ensures 4[4].

• Inert Transfer: Inside an argon-filled glovebox (<1 ppm H₂O), weigh 0.5 g of TMAA into a pre-dried, septum-sealed vial.

• Injection & Titration: Inject the sample directly into the KF titrator through the septum to prevent atmospheric exposure.

• Validation Check: Run a known water standard (e.g., Hydranal 1.0) immediately after the sample. If the standard reads outside ±2% of its certified value, the entire run is invalidated.

Protocol 2: Quantitative NMR (qNMR) Spectroscopy

Causality: Standard ¹H-NMR only provides relative ratios of protons. To determine absolute purity, we must use quantitative NMR (qNMR) with an internal standard. We strictly use CDCl₃ stored over molecular sieves rather than DMSO-d₆, as DMSO readily absorbs water and its broad HOD peak at 3.3 ppm can mask the intrinsic moisture of the ionic liquid.

• Standard Addition: Accurately weigh ~20 mg of TMAA and ~5 mg of a NIST-traceable internal standard (e.g., highly pure maleic acid) into a vial.

• Solvation: Dissolve in 0.6 mL of anhydrous CDCl₃.

• Acquisition: Acquire ¹H-NMR spectra at 298 K using a 30° pulse angle and a relaxation delay (D1) of at least 10 seconds to ensure complete longitudinal relaxation of all protons.

• Validation Check: The integrated water peak at ~1.56 ppm in the CDCl₃ spectrum must stoichiometrically match the mass percentage determined by the KF titration in Protocol 1. If they diverge, the sample was compromised during transfer.

Protocol 3: ATR-FTIR & ESI-MS Analysis

Causality: FTIR assesses the "free" basicity of the acetate anion, while ESI-MS detects trace ionic impurities that NMR might miss due to low abundance[3].

• FTIR Baseline: Run a background scan on the empty diamond ATR crystal.

• Sample Scan: Apply a drop of TMAA. Monitor the acetate C=O stretch. A sharp peak at ~1570 cm⁻¹ indicates pure, un-solvated acetate. A shift toward 1550 cm⁻¹ or a broad peak at 3400 cm⁻¹ (O-H stretch) indicates water contamination.

• ESI-MS: Dilute the sample to 1 µg/mL in LC-MS grade methanol. Run in both positive mode (to confirm the [TriC4]⁺ mass of 200.2 m/z) and negative mode (to screen for Cl⁻ at 35.4 m/z or Br⁻ at 79.9 m/z).

Spectroscopic Data Interpretation

When analyzing high-purity TMAA, expect the following 5[5]:

• ¹H-NMR (CDCl₃): δ 0.94 (t, J=7.3 Hz, 9H, terminal CH₃ of butyl chains), 1.36 (m, 6H, CH₂), 1.60 (m, 6H, CH₂), 1.84 (s, 3H, acetate CH₃), 3.15 (s, 3H, N-CH₃), 3.21 (m, 6H, N-CH₂).

• Impurity Flags: A triplet near 2.4 ppm indicates unreacted tributylamine. A sharp singlet near 3.0 ppm may indicate residual methylating agents.

Analytical Workflow Diagram

Fig 1: Orthogonal spectroscopic workflow for validating TMAA purity.

References

• Transition of cellulose crystalline structure in biodegradable mixtures of renewably-sourced levulinate alkyl ammonium ionic, rsc.org. 5

• Thermophysical Properties of the Pure Ionic Liquid 1-Butyl-1-methylpyrrolidinium Dicyanamide and Its Binary Mixtures with Alcohols, acs.org. 4

• Room-Temperature Dissolution and Mechanistic Investigation of Cellulose in a Tetra-Butylammonium Acetate/Dimethyl Sulfoxide System, acs.org. 1

• In Situ Determination of the Water Content of Ionic Liquids, researchgate.net. 2

• Decolorization of Ionic Liquids for Spectroscopy, acs.org. 3

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• 5. rsc.org [rsc.org]

Comparative Profiling of Tributylmethylammonium (TBMA) Salts: Counter-Ion Effects on Catalytic and Electrochemical Efficacy

The Architectural Asymmetry of the TBMA Scaffold

The tributylmethylammonium (TBMA) cation is a highly versatile quaternary ammonium scaffold utilized across organic synthesis and materials science. Its structure—comprising three lipophilic butyl chains and one compact methyl group—strikes a precise amphiphilic balance. Symmetrical quaternary ammoniums (such as tetrabutylammonium) often suffer from high lattice energy and crystallinity. In contrast, the spatial asymmetry of TBMA disrupts crystal lattice packing, significantly lowering the melting point and enabling the formation of room-temperature ionic liquids (RTILs) when paired with specific anions[1].

However, the macroscopic utility of a TBMA salt—whether acting as a or an advanced battery electrolyte—is entirely dictated by its conjugated counter-ion. This guide systematically compares the physicochemical and functional differences between three prominent TBMA salts: Chloride, Methyl Sulfate, and Bis(trifluoromethylsulfonyl)imide.

Comparative Physicochemical Profiling

The quantitative properties of the three TBMA variants highlight how anion substitution fundamentally alters the physical state and application of the salt.

Property	TBMAC (Chloride)	TBMAMS (Methyl Sulfate)	TBMA-TFSI (Bis(trifluoromethylsulfonyl)imide)
CAS Number	56375-79-2[2]	13106-24-6[3]	405514-94-5[4]
Molecular Weight	235.84 g/mol [5]	311.48 g/mol [6]	480.53 g/mol [7]
Melting Point	95–108 °C[5]	Varies (Viscous Liquid/Solid)[3]	27 °C[4]
Density	0.964 g/cm³[5]	>1.0 g/cm³[3]	1.276 g/cm³[4]
Hydrophilicity	Highly Hygroscopic, Water Soluble[2]	Soluble in polar solvents[3]	Hydrophobic, Immiscible with water[8]
Key Attributes	High charge density, excellent PTC[9]	Halogen-free, green solvent[3]	Wide electrochemical window (6.2 V), low viscosity (522 cP)[8]
Primary Application	Organic Synthesis (PTC)[10]	Catalysis, Metal Chelation[11]	Lithium-ion Batteries, Electrochemistry[4]

Counter-Ion Dynamics & Mechanistic Causality

The causality behind the experimental behavior of each salt lies in the electron density and steric bulk of the counter-ion:

• TBMAC (Chloride): The high charge density of the Cl⁻ anion makes TBMAC highly hydrophilic and hygroscopic[2]. In biphasic systems, Cl⁻ readily exchanges with target nucleophiles (e.g., CN⁻, OH⁻) at the aqueous-organic interface. The amphiphilic TBMA⁺ cation then shuttles the nucleophile into the organic phase, overcoming the activation energy barrier caused by phase immiscibility[10].

• TBMAMS (Methyl Sulfate): Synthesized via the methylation of tributylamine using dimethyl sulfate, TBMAMS is a halogen-free alternative[3]. The bulkier, softer MeSO₄⁻ anion reduces the salt's lattice energy, often resulting in a viscous liquid state. It is highly valued in to prevent halogen contamination in sensitive catalytic or metal chelate reactions[3],[11].

• TBMA-TFSI (Bis(trifluoromethylsulfonyl)imide): The TFSI⁻ anion features extensive charge delocalization across its S-N-S core and highly electronegative fluorine atoms. This creates a weakly coordinating, bulky anion that drastically depresses the melting point to ~27°C[4]. The strong C-F bonds and delocalized charge impart exceptional anodic stability, resulting in an electrochemical window (ECW) of up to 6.2 V, making it an elite electrolyte for [8].

Self-Validating Experimental Protocols

Protocol 1: Biphasic Nucleophilic Substitution via TBMAC (Phase-Transfer Catalysis)

Causality & Validation: This protocol synthesizes an alkyl nitrile from an alkyl halide. The system is self-validating: a control reaction run without TBMAC will yield <1% product due to the strict immiscibility of the aqueous NaCN and organic alkyl halide. The addition of TBMAC initiates the reaction by shuttling the CN⁻ ion across the phase boundary[2].

Methodology:

• Preparation: Dissolve 10 mmol of the target alkyl halide in 10 mL of toluene (Organic Phase).

• Aqueous Phase: Dissolve 15 mmol of NaCN in 10 mL of deionized water.

• Catalyst Addition: Add 0.5 mmol (5 mol%) of TBMAC to the biphasic mixture[5].

• Reaction: Stir vigorously at 800 rpm at 70°C for 4 hours. (Causality: High-speed stirring is critical as it maximizes the interfacial surface area, directly driving the kinetics of the ion exchange).

• Workup: Separate the organic layer, wash with brine to remove residual salts, dry over anhydrous MgSO₄, and quantify the yield via GC-MS.

Phase-transfer catalysis mechanism of TBMAC shuttling nucleophiles across the biphasic boundary.

Protocol 2: Electrochemical Window (ECW) Determination of TBMA-TFSI

Causality & Validation: Determining the ECW is crucial for battery applications[4]. The protocol is self-validating through moisture control: if the TBMA-TFSI is inadequately dried, parasitic water reduction/oxidation peaks will artificially narrow the observed ECW, immediately flagging a compromised sample.

Methodology:

• Drying: Dry TBMA-TFSI under high vacuum at 80°C for 48 hours. Verify that water content is <500 ppm using Karl Fischer titration[4].

• Cell Assembly: In an Argon-filled glovebox (O₂ < 1 ppm, H₂O < 1 ppm), assemble a 3-electrode cell using a Glassy Carbon (GC) working electrode, a Platinum wire counter electrode, and an Ag/Ag⁺ reference electrode.

• Purging: Purge the cell with Argon for 15 minutes to eliminate any dissolved oxygen that could cause premature cathodic reduction.

• Voltammetry: Perform Linear Sweep Voltammetry (LSV) at a scan rate of 1 mV/s. Run the cathodic sweep from Open Circuit Voltage (OCV) to -3.0 V, and the anodic sweep from OCV to +3.5 V.

• Analysis: The ECW is defined as the voltage range where the current density remains below the threshold of 0.1 mA/cm². A properly dried sample will exhibit an ECW of ~6.2 V[8].

Step-by-step electrochemical window validation workflow for TBMA-TFSI ionic liquids.

References

• Hiyka. "Tributylmethylammonium Bis(trifluoromethylsulfonyl)Imide". Hiyka. URL: [Link]

• PubChem. "Tributylmethylammonium bis(trifluoromethylsulfonyl)imide | CID 44630019". National Institutes of Health. URL:[Link]

• PubChem. "Tributylmethylammonium methyl sulfate | CID 11045164". National Institutes of Health. URL:[Link]

• PubChem. "Tributylmethylammonium chloride | CID 91822". National Institutes of Health. URL:[Link]

• National Institutes of Health (PMC). "The Relationship between the Structure and Properties of Amino Acid Ionic Liquids". NIH. URL:[Link]

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• 2. Tributylmethylammonium chloride - CAS-Number 56375-79-2 - Order from Chemodex [chemodex.com]
• 3. evitachem.com [evitachem.com]
• 4. Tributylmethylammonium bis(trifluoromethylsulfonyl)imide = 99 , H2O 500ppm 405514-94-5 [sigmaaldrich.com]
• 5. Methyl tributyl ammonium chloride | 56375-79-2 [chemicalbook.com]
• 6. Tributylmethylammonium methyl sulfate | C14H33NO4S | CID 11045164 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Tributylmethylammonium bis(trifluoromethylsulfonyl)imide | C15H30F6N2O4S2 | CID 44630019 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 11. cymitquimica.com [cymitquimica.com]

A Comparative Guide to the Performance of Tributylmethylammonium Acetate in Diverse Applications

Abstract

Tributylmethylammonium acetate (TBMA-Ac), a quaternary ammonium salt, is a versatile ionic liquid with a growing presence in various scientific and industrial applications. This guide provides an in-depth performance comparison of TBMA-Ac against established alternatives in key areas: CO2 capture, biomass dissolution, and organic synthesis. Through a critical analysis of experimental data and detailed protocols, this document serves as a technical resource for researchers, scientists, and drug development professionals to make informed decisions on the applicability of TBMA-Ac for their specific needs. We will explore the mechanistic underpinnings of its performance, present quantitative data in comparative tables, and provide standardized experimental workflows to ensure the reproducibility of the findings.

Introduction to Tributylmethylammonium Acetate (TBMA-Ac)

Tributylmethylammonium acetate is an ionic liquid characterized by a tributylmethylammonium cation and an acetate anion.[1] Its molecular structure imparts a unique set of physicochemical properties, including low volatility, good thermal stability, and a tunable miscibility with a range of solvents. These attributes make it an attractive "green" solvent and catalyst for various chemical processes. The acetate anion, in particular, plays a crucial role in its functionality, especially in applications requiring hydrogen bond disruption, such as cellulose dissolution.[2] This guide will delve into the practical implications of these properties, comparing TBMA-Ac's performance with other relevant compounds in the field.

Application I: Carbon Dioxide (CO2) Capture

The capture of CO2 from flue gas and other industrial emissions is a critical step in mitigating climate change.[3] Amine-based solvents like monoethanolamine (MEA) are the current industry standard but suffer from high regeneration energy requirements and corrosive nature.[4][5] Ionic liquids, including TBMA-Ac, are being explored as promising alternatives.

Mechanism of CO2 Capture

TBMA-Ac captures CO2 primarily through a chemical absorption (chemisorption) mechanism. The acetate anion acts as a Lewis base, reacting with the acidic CO2 molecule. This is in contrast to purely physical absorption, where CO2 simply dissolves in the liquid. The chemical reaction allows for a higher loading capacity, especially at lower partial pressures of CO2.[6]

Performance Comparison: CO2 Capture

Parameter	Tributylmethylammonium Acetate (TBMA-Ac)	Monoethanolamine (MEA) 30 wt% aq.	[bmim][Ac] (1-butyl-3-methylimidazolium acetate)
CO2 Loading Capacity (mol CO2 / mol solvent)	~0.5 - 0.8	~0.5	~0.5
Absorption Rate	Moderate	Fast	Moderate to Fast
Regeneration Temperature	80-120 °C	100-140 °C	80-120 °C
Viscosity	High	Low	High
Corrosiveness	Low	High	Low
Volatility	Negligible	High	Negligible

Note: The values presented are approximate and can vary based on specific experimental conditions such as temperature, pressure, and CO2 concentration.

Experimental Protocol: CO2 Absorption Measurement

This protocol outlines a typical laboratory setup for measuring the CO2 absorption capacity of TBMA-Ac.

• Preparation: Dry the TBMA-Ac under vacuum to remove any absorbed water, which can affect CO2 solubility.

• Setup: Place a known mass of the dried TBMA-Ac into a thermostated glass reactor equipped with a magnetic stirrer.

• Gas Flow: Introduce a gas stream with a known concentration of CO2 (e.g., 15% CO2 in N2) at a controlled flow rate.

• Absorption: Monitor the weight change of the reactor over time using a high-precision balance. The increase in weight corresponds to the amount of CO2 absorbed.

• Saturation: Continue the gas flow until the weight of the reactor becomes constant, indicating that the ionic liquid is saturated with CO2.

• Calculation: Calculate the CO2 absorption capacity in terms of moles of CO2 per mole or kilogram of the ionic liquid.

Workflow for CO2 Capture and Release

Caption: Workflow of a typical CO2 capture process using TBMA-Ac.

Application II: Biomass Dissolution

The dissolution of cellulosic biomass is a crucial step in the production of biofuels and bio-based chemicals.[7] The extensive hydrogen bonding network in cellulose makes it insoluble in water and most organic solvents.[8] Ionic liquids with basic anions, such as TBMA-Ac, are effective solvents for cellulose.[2]

Mechanism of Cellulose Dissolution

The acetate anion of TBMA-Ac acts as a strong hydrogen bond acceptor, disrupting the intra- and intermolecular hydrogen bonds that hold the cellulose chains together.[8] The tributylmethylammonium cation, while less directly involved, helps to solvate the cellulose chains once the hydrogen bonds are broken, preventing them from re-aggregating. This dual action allows for the complete dissolution of cellulose without derivatization.

Performance Comparison: Cellulose Dissolution

Parameter	Tributylmethylammonium Acetate (TBMA-Ac)	[Amim]Cl (1-allyl-3-methylimidazolium chloride)	[Bmim]Cl (1-butyl-3-methylimidazolium chloride)
Cellulose Solubility (wt%)	Up to 15%	Up to 25%	Up to 10-15%
Dissolution Time	Moderate	Fast	Moderate
Viscosity of Solution	Very High	High	High
Thermal Stability	Good	Moderate	Good
Cost	Moderate to High	High	High

Note: Solubility is highly dependent on the type of cellulose (e.g., microcrystalline, fibrous), temperature, and dissolution time.[9][10]

Experimental Protocol: Cellulose Dissolution

• Preparation: Dry both the microcrystalline cellulose and TBMA-Ac under vacuum to remove moisture.

• Mixing: Add a predetermined amount of cellulose (e.g., 5 wt%) to the TBMA-Ac in a sealed vessel.

• Heating and Stirring: Heat the mixture to a specified temperature (e.g., 100 °C) with vigorous stirring.

• Observation: Visually inspect the solution for the disappearance of solid cellulose particles. A clear, viscous solution indicates complete dissolution.

• Confirmation (Optional): Take a small sample of the solution and view it under a polarized light microscope. The absence of birefringence confirms the dissolution of crystalline cellulose.

• Regeneration: The dissolved cellulose can be regenerated by adding an anti-solvent like water or ethanol.

Mechanism of Cellulose Dissolution by TBMA-Ac

Caption: Disruption of cellulose hydrogen bonds by TBMA-Ac.

Application III: Organic Synthesis

Quaternary ammonium salts are widely used as phase-transfer catalysts (PTCs) in organic synthesis, facilitating reactions between reactants in immiscible phases.[11][12] TBMA-Ac, and its close analog tetrabutylammonium acetate (TBAA), can also act as a catalyst or a promoter in various organic transformations.[13][14]

Role in Organic Synthesis

TBMA-Ac can function in several ways:

• Phase-Transfer Catalyst: It can transport the acetate anion (a nucleophile or base) from an aqueous or solid phase into an organic phase where the reaction occurs.

• Promoter/Activator: In certain reactions, the acetate anion can act as a base or a nucleophilic catalyst. For example, TBAA has been shown to promote the arylation of azoles.[13]

• Solvent: As an ionic liquid, it can serve as the reaction medium, often enhancing reaction rates and selectivity.

Performance Comparison: Catalysis in a Model Reaction (e.g., Nucleophilic Substitution)

Parameter	Tributylmethylammonium Acetate (TBMA-Ac)	Tetrabutylammonium Bromide (TBAB)	Aliquat 336 (Trioctylmethylammonium chloride)
Catalytic Activity	Moderate to High	High	Very High
Lipophilicity	Moderate	High	Very High
Anion Nucleophilicity	Moderate (Acetate)	Low (Bromide)	Low (Chloride)
Thermal Stability	Good	Good	Good
Cost	Moderate to High	Low to Moderate	High

Note: The choice of catalyst is highly reaction-dependent. For reactions where the acetate anion is the desired nucleophile, TBMA-Ac would be a direct reactant source as well as a PTC.

Experimental Protocol: Phase-Transfer Catalyzed Alkylation

This protocol describes a general procedure for an alkylation reaction using TBMA-Ac as a phase-transfer catalyst.

• Reactants: In a round-bottom flask, dissolve the organic substrate (e.g., a compound with an active methylene group) in a water-immiscible organic solvent (e.g., toluene).

• Base and Catalyst: Add an aqueous solution of a base (e.g., NaOH) and a catalytic amount of TBMA-Ac (e.g., 5 mol%).

• Alkylating Agent: Add the alkylating agent (e.g., an alkyl halide) to the biphasic mixture.

• Reaction: Heat the mixture with vigorous stirring to ensure efficient mixing of the two phases. Monitor the reaction progress using an appropriate analytical technique (e.g., TLC or GC).

• Workup: After the reaction is complete, separate the organic and aqueous layers. Wash the organic layer with water and brine, dry it over an anhydrous salt (e.g., MgSO4), and concentrate it under reduced pressure.

• Purification: Purify the crude product by a suitable method, such as column chromatography or recrystallization.

Workflow for Phase-Transfer Catalysis

Caption: General mechanism of phase-transfer catalysis using TBMA-Ac.

Overall Performance Summary & Future Outlook

Tributylmethylammonium acetate demonstrates significant potential across multiple applications. In CO2 capture , its primary advantages are low volatility and reduced corrosiveness compared to traditional amines, although its high viscosity can pose mass transfer challenges. For biomass dissolution , its ability to disrupt cellulose's hydrogen bond network is a key strength, positioning it as an effective, albeit viscous, solvent for biorefinery applications. In organic synthesis , its role as a phase-transfer catalyst is promising, particularly in reactions where the acetate anion can participate as a nucleophile or base.

Future research should focus on mitigating the high viscosity of TBMA-Ac, perhaps through the use of co-solvents or by designing derivatives with lower viscosity.[15] Furthermore, comprehensive lifecycle and technoeconomic analyses are necessary to fully evaluate its viability as a "green" alternative on an industrial scale. The versatility of TBMA-Ac ensures that it will remain a subject of interest for researchers seeking to develop more sustainable and efficient chemical processes.

References

• Predictive screening of ionic liquids for dissolving cellulose and experimental verification. (n.d.). Green Chemistry.
• Houston, D. M., et al. (2007). Experimental Measurement of the Solubility and Diffusivity of CO2 in Room-Temperature Ionic Liquids Using a Transient Thin-Liquid-Film Method. Industrial & Engineering Chemistry Research, 46(24).
• Rogers, R. D., & Swatloski, R. P. (2003). Dissolution and processing of cellulose using ionic liquids. U.S. Patent No. 20030157351A1.
• A. A. Kopytin, et al. (2007). Dissolution of cellulose in ionic liquids as a way to obtain test materials for metal-ion detection. Analytical and Bioanalytical Chemistry, 387(6), 2263-9.
• Ionic Liquids Used in Dissolution of Cellulose. (2023). Encyclopedia.pub.
• Carla S. M. F. Costa, et al. (n.d.). High pressure CO2 absorption studies on imidazolium-based ionic liquids. yavuzlab.
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• Research on Status and Outlook of Using Different Solvents for CO2 Capture in a Rotating Packed Bed. (n.d.). iop.org.
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• The CO2 Absorption in Flue Gas Using Mixed Ionic Liquids. (n.d.). PMC - NIH.
• Chemical and Physical Ionic Liquids in CO 2 Capture System Using Membrane Vacuum Regeneration. (2022). MDPI.
• A Comparative Analysis of Triethylmethylammonium Chloride and Other Quaternary Ammonium Salts for Researchers and Drug Developme. (n.d.). Benchchem.
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• Complete dissolution of woody biomass using an ionic liquid. (2020). BioResources.
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• Synthesis, antibiotic structure–activity relationships, and cellulose dissolution studies of new room-temperature ionic liquids derived from lignin. (n.d.). PMC.
• Tetrabutylammonium Acetate: Applications, Synthesis, and Mixture Properties. (2025). synquestlabs.com.
• Biomass and Cellulose Dissolution—The Important Issue in Renewable Materials Treatment. (2023). MDPI.
• Synergetic effects on the capture and release of CO2 using guanidine and amidine superbases Elliott, T. (2024). Helda - Helsinki.fi.
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Replicating Studies Using Tributylmethylammonium Acetate (TBMA OAc): A Comparative Guide for Advanced Solvents

Tributylmethylammonium acetate (TBMA OAc; CAS: 131242-39-2) has emerged as a highly tunable, "designer" ionic liquid (IL) with profound applications in chemical separations and biopolymer processing. Unlike traditional volatile organic compounds (VOCs) or highly toxic legacy solvents, TBMA OAc pairs a bulky, sterically hindered quaternary ammonium cation with a highly polar acetate anion.

This guide provides drug development professionals and chemical engineers with an objective comparison of TBMA OAc against alternative solvents. By deconstructing the causality behind its performance in two distinct applications—Extractive Distillation and Biopolymer Dissolution —we provide self-validating protocols for replicating these complex workflows.

Application 1: Extractive Distillation of Azeotropic Mixtures

The separation of ethyl acetate (EtAc) and ethanol (EtOH) is notoriously difficult due to the formation of a minimum-boiling azeotrope. Traditional separation requires pressure-swing distillation or the use of entrainers that contaminate the product. Recent process simulations and empirical studies demonstrate that TBMA OAc acts as an exceptional extractant by selectively breaking the hydrogen bond network of the azeotrope.

Mechanistic Causality

EtAc and EtOH form an azeotrope because EtOH acts as a strong hydrogen bond donor, while EtAc acts as a hydrogen bond acceptor. When TBMA OAc is introduced, the acetate anion ([OAc]⁻) exhibits an extraordinary surface charge density ( σ≈0.026 e/Ų), making it a vastly superior hydrogen bond acceptor compared to EtAc. The [OAc]⁻ anion outcompetes EtAc for EtOH's hydroxyl groups, effectively breaking the azeotrope and altering the vapor-liquid equilibrium (VLE) 1.

Workflow of Extractive Distillation using TBMA OAc to break EtAc-EtOH azeotropes.

Performance Comparison: Extractants for EtAc/EtOH Separation

Extractant	Minimum Solvent/Feed Ratio	EtAc Purity Achieved	Extractant Volatility	Toxicity Classification
TBMA OAc	0.45	>99.5%	Negligible	Practically Harmless
[EMIM][OAc]	0.60	>99.5%	Negligible	Moderate (Irritant)
DMSO	1.20	~98.0%	Low	Low

Data synthesized from thermodynamic modeling and toxicity profiling of ionic liquids 12.

Protocol 1: Isobaric Gas-Liquid Phase Equilibrium (VLE) Validation

To replicate the thermodynamic data required for process simulation, the VLE must be measured empirically. This protocol is designed as a self-validating system: temperature stability dictates equilibrium, and mass balance confirms negligible IL volatility.

• Extractant Dehydration: Dry TBMA OAc under vacuum (0.1 kPa) at 70°C for 48 hours. Causality: Trace water acts as a competitive hydrogen bond donor, which will artificially suppress the [OAc]⁻ anion's ability to interact with ethanol, skewing VLE data.

• Mixture Formulation: Prepare the EtAc/EtOH mixture at the azeotropic point (approx. 54 mol% EtAc). Introduce TBMA OAc at a precise Solvent-to-Feed (S/F) molar ratio of 0.45.

• Equilibration: Load the ternary mixture into a modified Othmer recirculating still. Heat isobarically at 1 atm (101.3 kPa).

• Self-Validation Check: Monitor the boiling temperature. Equilibrium is strictly defined and validated only when the temperature fluctuation remains <0.05 K for at least 60 minutes.

• Phase Sampling & Analysis: Extract samples from both the condensed vapor phase and the liquid phase. Analyze via Gas Chromatography (GC-FID). Note: TBMA OAc will only be present in the liquid phase; detecting any IL in the vapor phase indicates mechanical entrainment (boiling over) rather than volatility, invalidating the run.

Application 2: Biopolymer & Aramid Fiber Dissolution

The dissolution of recalcitrant polymers like native cellulose (Cellulose I) and aramid fibers (e.g., Kevlar, Nomex) is a critical bottleneck in materials science. Historically, aramid processing required highly toxic solvents like hexamethylphosphoric triamide (a known carcinogen). TBMA OAc offers a "practically harmless" alternative that effectively disrupts robust inter-chain hydrogen bonding 34.

Mechanistic Causality

Cellulose and aramids derive their strength from highly ordered crystalline regions locked together by hydrogen bonds. The dissolution mechanism relies on the synergistic action of the IL ions. The [OAc]⁻ anion attacks the equatorial hydroxyl groups of the cellulose chains, breaking the native hydrogen bonds. Simultaneously, the bulky [TBMA]⁺ cation associates with the hydrophobic faces of the pyranose rings, preventing the chains from re-aggregating.

Mechanism of crystalline polymer dissolution and reshaping using TBMA OAc.

Performance Comparison: Polymer Dissolution Solvents

Solvent System	Operating Temp (°C)	Max Cellulose Load (wt%)	Recyclability	Environmental / Health Profile
TBMA OAc	80 - 90	10 - 12%	High (>4 cycles)	Readily Biodegradable
[TriC4][Cl]	100	8 - 10%	Low (Ethanol poisoning)	Poor Biodegradability
NMMO	90 - 115	15 - 20%	High (Requires stabilizers)	Explosive hazard at high temps

Comparative metrics highlight TBMA OAc's advantage in avoiding the "poisoning effect" seen in chloride-based ILs during anti-solvent recycling 3.

Protocol 2: Controlled Dissolution and Regeneration of Cellulose

This protocol ensures the transition from Cellulose I (native) to Cellulose II (regenerated) without polymer degradation.

• Substrate Preparation: Dry microcrystalline cellulose (e.g., Avicel PH-200) at 60°C under a high vacuum for 24 hours.

• Solvation: In a double-jacketed glass reactor equipped with a high-torque mechanical stirrer, add 5 wt% of the dried cellulose to pure TBMA OAc.

• Thermal Disruption: Circulate a heating fluid to maintain a strict internal temperature of 85°C. Stir at 200 rpm. Causality: 85°C provides sufficient kinetic energy to allow the bulky [TBMA]⁺ cations to penetrate the expanding polymer matrix without causing thermal degradation of the reducing ends of the cellulose chains.

• Optical Validation: Continue stirring for 2-4 hours. The system self-validates dissolution when the opaque suspension transitions into an optically clear, highly viscous amber fluid (indicating complete amorphization).

• Regeneration (Reshaping): Slowly titrate an anti-solvent (absolute ethanol) into the reactor under vigorous stirring. The sudden shift in dielectric constant forces the TBMA OAc to partition into the ethanol, precipitating the cellulose as a reshaped matrix (Cellulose II).

• Recovery: Filter the regenerated cellulose, wash extensively with ethanol to remove residual IL, and lyophilize for downstream X-Ray Diffraction (XRD) analysis.

References

• Mechanistic Analysis and Process Simulation of Ethyl Acetate-Ethanol Separation by Complex Solvent Extractive Distillation ACS Omega[Link]

• Analysing toxicity of ionic liquids based on combined targeted amino acid analysis and untargeted metabolic profiling Universität Tübingen[Link]

• Transition of cellulose crystalline structure in biodegradable mixtures of renewably-sourced levulinate alkyl ammonium ionic liquids The Royal Society of Chemistry[Link]

• Method for fusing aramid/aramid fibres (EP3131954A1) Justia Patents[Link]

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Safety & Regulatory Compliance

Navigating the Safe Handling of Tributylmethylammonium Acetate: A Guide for Laboratory Professionals

For the innovative researcher, the promise of novel chemical entities like Tributylmethylammonium acetate (TBMA OAc) is immense. However, realizing this potential necessitates a foundational commitment to safety. This guide provides an in-depth, experience-driven framework for the safe handling, use, and disposal of Tributylmethylammonium acetate, ensuring that your groundbreaking work is built upon a bedrock of security and procedural excellence. Our aim is to empower you with not just the "what," but the critical "why" behind each safety recommendation, fostering a culture of informed caution in your laboratory.

Hazard Assessment: Understanding the Nature of Tributylmethylammonium Acetate

Tributylmethylammonium acetate, a quaternary ammonium salt, is a hygroscopic solid that presents several potential hazards that must be respected.[1] A thorough understanding of its chemical personality is the first step toward mitigating risk.

Primary Hazards:

• Acute Toxicity: The compound is harmful if swallowed or in contact with skin.[1][2]

• Skin Corrosion/Irritation: It is known to cause skin irritation.[1][2]

• Skin Sensitization: There is a risk of allergic skin reaction upon exposure.[1][2]

It is crucial to note that this substance is not yet fully tested, which calls for a heightened level of caution.[1] The hygroscopic nature of the solid also means it readily absorbs moisture from the air, which can affect its physical properties and reactivity.[1]

Hazard Identification Summary:

Hazard Class	Category	GHS Hazard Statement
Acute toxicity, oral	4	H302: Harmful if swallowed[1][2]
Acute toxicity, dermal	4	H312: Harmful in contact with skin[1][2]
Skin corrosion/irritation	2	H315: Causes skin irritation[1][2]
Skin sensitization	1	H317: May cause an allergic skin reaction[1][2]

Personal Protective Equipment (PPE): Your First Line of Defense

The selection and proper use of Personal Protective Equipment (PPE) are non-negotiable when handling Tributylmethylammonium acetate. The rationale behind each piece of equipment is rooted in the specific hazards identified.

Essential PPE for Handling Tributylmethylammonium Acetate:

PPE Category	Specification	Rationale
Eye and Face Protection	Chemical safety goggles and/or a face shield.[3]	Protects against potential splashes of solutions or contact with the solid material.
Hand Protection	Chemically resistant gloves (e.g., nitrile, neoprene).	Prevents skin contact, which can cause irritation and sensitization.[1] Gloves should be discarded and replaced if any signs of degradation or breakthrough occur.[4]
Body Protection	A lab coat or chemical-resistant apron.	Protects against accidental spills and contamination of personal clothing.
Respiratory Protection	Generally not required under normal conditions with adequate ventilation.[1] However, if dust is generated or work is performed in a poorly ventilated area, a NIOSH-approved respirator is necessary.[3][5]	Minimizes the risk of inhaling airborne particles.

Visualizing the PPE Protocol:

Caption: The proper sequence for donning and doffing PPE to minimize contamination risk.

Operational Plan: Step-by-Step Handling Procedures

A systematic approach to handling Tributylmethylammonium acetate is essential for maintaining a safe laboratory environment.

Preparation:

• Designated Area: All work with Tributylmethylammonium acetate should be conducted in a designated area, such as a chemical fume hood, to ensure adequate ventilation.[6]

• Gather Materials: Before starting, ensure all necessary equipment, including PPE, spill cleanup materials, and waste containers, are readily accessible.

• Review Safety Data Sheet (SDS): Always have the most current SDS for Tributylmethylammonium acetate available and review it before beginning any new procedure.[7]

Handling the Solid:

• Weighing: When weighing the solid, do so in a fume hood or a ventilated balance enclosure to prevent the inhalation of any dust.

• Avoid Dust Generation: Handle the material carefully to minimize the creation of dust.[1] If there is a risk of dust, respiratory protection is mandatory.

• Transfers: Use appropriate tools (e.g., spatulas, powder funnels) to transfer the solid, minimizing the chance of spills.

Preparing Solutions:

• Solvent Addition: When preparing solutions, slowly add the solid to the solvent to avoid splashing.

• Mixing: Use a magnetic stirrer or other appropriate mixing method to ensure the solid dissolves completely. Keep the container covered during mixing to prevent the release of vapors.

Post-Handling:

• Decontamination: Thoroughly clean the work area and any equipment used with an appropriate solvent.

• Hand Washing: Wash hands thoroughly with soap and water after handling the chemical, even if gloves were worn.[1][4]

Emergency Response: Preparedness is Key

In the event of an exposure or spill, a swift and informed response is critical.

First Aid Measures:

Exposure Route	Action
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.
Skin Contact	Immediately remove all contaminated clothing. Wash skin with plenty of soap and water for at least 15 minutes. If skin irritation or a rash occurs, seek medical attention.
Inhalation	Move the affected person to fresh air. If they are not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek medical attention.
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Call a poison control center or doctor immediately.[1]

Spill Response:

• Evacuate: Evacuate non-essential personnel from the immediate area.

• Ventilate: Ensure the area is well-ventilated.

• Contain: Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g., vermiculite, sand, or earth). Do not use combustible materials, such as sawdust.[1]

• Collect: Carefully scoop the absorbed material into a labeled, sealable container for disposal.

• Clean: Clean the spill area thoroughly with a suitable solvent, and then wash with soap and water.

Disposal Plan: Responsible Stewardship

Proper disposal of Tributylmethylammonium acetate and its waste is a critical component of laboratory safety and environmental responsibility.

Waste Collection:

• Segregation: All waste containing Tributylmethylammonium acetate, including contaminated PPE and spill cleanup materials, must be collected in a designated, properly labeled hazardous waste container.

• Container Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full chemical name: "Tributylmethylammonium acetate."

Disposal Procedure:

• Consult Regulations: Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

• Authorized Disposal: Arrange for the disposal of the waste through a licensed and authorized hazardous waste disposal company.[1][6] Do not dispose of this chemical down the drain or in the regular trash.[1]

Visualizing the Disposal Workflow:

Caption: A streamlined workflow for the responsible disposal of Tributylmethylammonium acetate waste.

By integrating these principles of hazard awareness, meticulous planning, and responsible action into your daily laboratory practices, you can confidently and safely unlock the scientific potential of Tributylmethylammonium acetate.

References

• Proionic. (2023). Safety Data Sheet: Tributylmethylammonium acetate.
• Medline. (Date not available). SAFETY DATA SHEET QUATERNARY DISINFECTANT CLEANER.
• Mount Sinai. (Date not available). Quaternary Ammonium Compounds in Cleaning Products.
• National Center for Biotechnology Information. (2023). Quaternary Ammonium Compound Toxicity.
• Good Day's Work. (2016). Personal Protective Equipment: Chemical Handling.
• Proionic. (Date not available). Tributylmethylammonium acetate (TBMA OAc).
• AK Scientific, Inc. (Date not available). Safety Data Sheet: Tetrabutylammonium acetate.
• QUANTUMTEC. (Date not available). SAFETY DATA SHEET (SDS): QT Quat: Quaternary Ammonium.
• National Center for Biotechnology Information. (n.d.). N-Methyl-N,N,N-tributylammonium acetate. PubChem.
• Sigma-Aldrich. (2025). SAFETY DATA SHEET: Tetrabutylammonium acetate.
• TCI Chemicals. (2025). SAFETY DATA SHEET: Tetrabutylammonium Acetate.
• ITW Reagents. (Date not available). Safety data sheet: Triethylammonium acetate buffer pH 7.0 (1 M).
• National Center for Biotechnology Information. (n.d.). Tetrabutylammonium Acetate. PubChem.
• Washington State University. (Date not available). Ammonium Acetate.
• Tokyo Chemical Industry. (2025). SAFETY DATA SHEET: Tetrabutylammonium Acetate.

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